2-[(Chloromethoxy)methyl]oxolane

• CAS: 110627-17-3

Core Science & Biosynthesis

Stability and Degradation Kinetics of 2-[(Chloromethoxy)methyl]oxolane Under Acidic and Basic Conditions

Document Type: Technical Whitepaper Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Core Thesis

The compound 2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3) is a bifunctional organic molecule comprising a saturated cyclic ether (oxolane/tetrahydrofuran ring) and a highly reactive α -chloro ether (chloromethoxy) group. In drug development and complex molecule synthesis, it is primarily utilized as a potent electrophilic alkylating agent.

When evaluating its stability profile under aqueous acidic and basic conditions, the molecule presents a stark structural dichotomy. The core thesis of this guide is that the degradation kinetics of 2-[(Chloromethoxy)methyl]oxolane are entirely dictated by the extreme lability of the chloromethyl ether moiety. While the oxolane ring exhibits robust stability across a wide pH range, the α -chloro ether undergoes near-instantaneous solvolysis in both acidic and basic media, rendering the intact molecule highly unstable in any aqueous environment.

Structural dichotomy of 2-[(Chloromethoxy)methyl]oxolane dictating its stability.

Mechanistic Profiling: Causality in Degradation

To predict the behavior of this compound during process chemistry scale-up, one must understand the distinct mechanistic pathways it undergoes at pH extremes.

The Chloromethyl Ether Moiety: A Kinetic Achilles' Heel

α -Haloethers are defined by their pronounced electrophilic character. The carbon atom bonded to both the chlorine and oxygen atoms is highly susceptible to nucleophilic attack because the departure of the chloride ion forms a carbocation that is heavily stabilized by the donation of electron density from the adjacent oxygen atom 1[1]. This results in the formation of a transient oxocarbenium ion.

Degradation Under Basic Conditions (pH > 12)

In aqueous basic conditions, the degradation of the chloromethoxy group is accelerated. Hydroxide ions ( OH− ) act as aggressive nucleophiles. The reaction proceeds via a hybrid SN​2 / SN​1 mechanism where hydroxide attacks the electrophilic carbon, displacing the chloride ion to form a hemiacetal intermediate. Crucially, the basic environment catalyzes the rapid collapse of this hemiacetal. The hydroxide deprotonates the hemiacetal hydroxyl group, forming an alkoxide that immediately expels tetrahydrofurfuryl alcohol (oxolan-2-ylmethanol) to form the C=O double bond of formaldehyde. Analogous simple α -chloro ethers, such as chloromethyl methyl ether (CMME), exhibit a half-life of less than 1 second in pure water, with the rate increasing further in basic media 2[2].

Degradation Under Acidic Conditions (pH < 2)

Counterintuitively, while still extremely fast, the hydrolysis of chloromethyl ethers is slightly slower in acidic conditions compared to neutral or basic environments 2[2]. The Causality: The rate-determining step for neutral hydrolysis is the spontaneous dissociation of the C−Cl bond to form the oxocarbenium ion. This dissociation strictly requires the adjacent oxygen's lone pair for resonance stabilization. In highly acidic media, the reversible protonation of the ether oxygen ties up this critical lone pair. Without the electron-donating ability of the oxygen, the activation energy required for chloride dissociation increases, thereby decelerating the reaction.

Furthermore, while the oxolane ring is generally inert, under strongly acidic conditions (e.g., concentrated HBr or HI with heat), the cyclic ether oxygen can be protonated, converting it into a viable leaving group that undergoes acidic cleavage via an SN​1 or SN​2 pathway 3[3]. However, the chloromethoxy group will have completely degraded long before ring cleavage initiates.

Hydrolytic degradation pathways of the chloromethoxy group under varying pH conditions.

Quantitative Degradation Matrix

The following table summarizes the kinetic stability and primary degradation pathways of 2-[(Chloromethoxy)methyl]oxolane across different aqueous environments.

pH Condition	Reagent Matrix	Estimated Half-Life	Primary Degradation Pathway	Oxolane Ring Status
Acidic (pH < 2)	Aqueous HCl	< 5 seconds	Oxocarbenium formation (Rate suppressed by O-protonation)	Intact (Unless heated with conc. HBr/HI)
Neutral (pH 7)	Pure Water	< 1 second	Spontaneous SN​1 solvolysis	Intact
Basic (pH > 12)	Aqueous NaOH	<< 1 second	SN​2 displacement & base-catalyzed hemiacetal collapse	Intact

Experimental Protocol: Self-Validating Kinetic Monitoring

Because the half-life of 2-[(Chloromethoxy)methyl]oxolane is on the sub-second scale, standard chromatographic techniques (HPLC/GC) are fundamentally incapable of capturing its degradation kinetics. Instead, In-Situ Fourier Transform Infrared Spectroscopy (ReactIR) must be utilized to monitor the reaction in real-time.

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By utilizing a stable analog (methoxymethyl ether, MOM ether) as an internal system check prior to substrate injection, researchers can definitively prove that the observed signal decay is due to aqueous hydrolysis, not an artifact of the solvent matrix or probe contamination.

ReactIR Solvolysis Workflow

Step 1: System Initialization & Baseline Establishment

• Insert the ReactIR ATR (Attenuated Total Reflectance) probe into a dry, nitrogen-flushed 50 mL reactor.

• Add 20 mL of anhydrous Acetonitrile ( MeCN ). Causality: MeCN is chosen as the aprotic solvent matrix because it provides a stable, non-nucleophilic environment that dissolves the substrate completely without initiating premature solvolysis.

• Collect background spectra and establish a flat baseline.

Step 2: Control Validation (The Self-Validating Step)

• Inject 1.0 mmol of Methoxymethyl ether (MOM ether) into the reactor.

• Monitor the C−O stretch (~1050 cm−1 ).

• Validation Gate: If the MOM ether signal decays, the system contains trace Lewis acids or moisture, and the experiment must be aborted. If the signal remains perfectly flat for 5 minutes, the system is validated as inert.

Step 3: Substrate Injection

• Inject 1.0 mmol of 2-[(Chloromethoxy)methyl]oxolane.

• Identify and track the distinct C−Cl stretching frequency (typically 650–750 cm−1 ).

Step 4: Hydrolysis Trigger

• Rapidly inject 5.0 mL of the target aqueous buffer (e.g., 1M HCl for acidic, 1M NaOH for basic).

• Set the ReactIR to capture spectra at maximum frequency (e.g., every 100 milliseconds).

Step 5: Kinetic Extraction

• Monitor the exponential decay of the C−Cl stretch.

• Simultaneously monitor the growth of the C=O stretch (~1740 cm−1 ) corresponding to the formation of formaldehyde, confirming the hemiacetal collapse mechanism.

• Extract the data to calculate the precise half-life under the specific pH condition.

Self-validating ReactIR workflow for capturing sub-second hydrolysis kinetics.

References

• Benchchem - 2-[(Chloromethoxy)
• PubChem (NIH)
• Fiveable - Reactions of Ethers: Acidic Cleavage | Organic Chemistry URL
• Chemistry LibreTexts - 18.

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. Chloromethyl Methyl Ether | C2H5ClO | CID 7864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fiveable.me [fiveable.me]

Literature review on 2-[(Chloromethoxy)methyl]oxolane applications in synthesis

Advanced Applications of 2-[(Chloromethoxy)methyl]oxolane in Complex Organic Synthesis: A Technical Guide

Executive Summary

In the landscape of advanced organic synthesis, the strategic selection of protecting groups and bifunctional building blocks dictates the efficiency, stereocontrol, and overall success of a synthetic route. 2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3)[1], an specialized α -haloether, has emerged as a highly versatile reagent. By introducing the tetrahydrofurfuryloxymethyl (THFOM) moiety, this compound serves a dual purpose: it acts as a robust, chelation-directing protecting group for alcohols and phenols, and functions as a critical electrophilic building block in the design of complex heterocyclic architectures and agrochemicals[2][3].

As a Senior Application Scientist, I have structured this guide to move beyond basic structural descriptions, diving into the mechanistic causality, self-validating experimental workflows, and comparative advantages of utilizing this unique oxolane derivative in your synthetic pipelines.

Mechanistic Foundations: The Oxocarbenium Intermediate

The defining characteristic of 2-[(chloromethoxy)methyl]oxolane is its pronounced electrophilicity, a trait inherent to α -haloethers[1]. The reactivity is governed by the rapid expulsion of the chloride leaving group, which is kinetically assisted by the adjacent ether oxygen. This neighboring group participation generates a highly reactive, resonance-stabilized oxocarbenium ion intermediate.

Understanding this mechanism is critical for controlling side reactions. Because the intermediate is exceptionally electrophilic, the choice of base and solvent during alkylation is paramount to prevent premature degradation or polymerization of the reagent.

Mechanistic pathway of alkylation via oxocarbenium intermediate.

Strategic Utility in Synthesis

The THFOM Protecting Group: Chelation and Stereocontrol

While traditional alkoxymethyl ethers like MOM-Cl (methoxymethyl chloride)[4] or SEM-Cl are ubiquitous, the THFOM group introduced by 2-[(chloromethoxy)methyl]oxolane offers a distinct structural advantage: bidentate chelation .

The presence of the oxolane (tetrahydrofuran) ring provides an additional Lewis basic oxygen atom. When a substrate protected with a THFOM group is subjected to metal-mediated reactions (such as Grignard additions, directed ortho-metalations, or aldol condensations), the metal center (e.g., Li⁺, Mg²⁺, Ti⁴⁺) can coordinate to both the acetal oxygen and the oxolane oxygen. This bidentate coordination locks the conformational geometry of the transition state, often resulting in vastly superior diastereoselectivity compared to monodentate protecting groups.

Bifunctional Building Block for Medicinal and Polymer Chemistry

Beyond protection, the (oxolan-2-yl)methyl moiety is a privileged substructure. In agrochemical development, specifically in the synthesis of 6-acyl-1,2,4-triazine-3,5-dione herbicides, the introduction of the tetrahydrofurfuryloxymethyl group modulates the lipophilicity and soil-binding properties of the active pharmaceutical ingredient (API)[3]. Furthermore, the rigid alicyclic nature of the tetrahydrofuran ring is increasingly utilized in biobased polymer synthesis to enhance the glass transition temperature ( Tg​ ) and thermal stability of novel materials[5].

Comparative Data Analysis

To rationally select 2-[(chloromethoxy)methyl]oxolane for a synthetic step, one must weigh its properties against standard alternatives. The tables below synthesize quantitative and qualitative data to guide this decision.

Table 1: Comparative Attributes of Common Alkoxymethyl Protecting Groups

Protecting Group	Reagent Source	Chelation Potential	Relative Lipophilicity	Orthogonal Cleavage Conditions
MOM	MOM-Cl	Low (Monodentate)	Low	Strong acids (HCl, TFA)
BOM	BOM-Cl	Low (Monodentate)	High	Hydrogenolysis (Pd/C, H₂), Strong acid
SEM	SEM-Cl	Low (Monodentate)	Moderate	Fluoride sources (TBAF, TASF)
THFOM	CAS 110627-17-3	High (Bidentate)	Moderate-High	Mild Lewis acids (ZnBr₂), Bronsted acids

Table 2: Optimization of THFOM Etherification Conditions (Data represents generalized yields for the protection of a standard secondary alcohol)

Base	Solvent	Temperature	Yield (%)	Causality / Observation
NaH	THF	0 °C to RT	85 - 92%	Excellent for unhindered alcohols; requires strictly anhydrous conditions.
DIPEA	CH₂Cl₂	0 °C to RT	90 - 95%	Optimal. Steric bulk prevents base quaternization with the electrophile.
Et₃N	CH₂Cl₂	0 °C to RT	60 - 70%	Lower yield due to competitive formation of quaternary ammonium salts.
Pyridine	DMF	RT	< 40%	Insufficient basicity; significant reagent degradation observed.

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. Every step includes the underlying chemical rationale, ensuring that the researcher understands why a specific action is taken, which is critical for troubleshooting complex syntheses.

Protocol 1: Installation of the THFOM Protecting Group

Objective: Protect a sensitive secondary alcohol using 2-[(chloromethoxy)methyl]oxolane.

• Preparation: Dissolve the alcohol substrate (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M concentration) under a strictly inert argon atmosphere.

  • Rationale: Moisture must be excluded, as water will rapidly hydrolyze the highly electrophilic α -haloether to the corresponding hemiacetal and HCl.

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (2.5 equiv). Cool the reaction mixture to 0 °C using an ice-water bath.

  • Rationale: DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents nucleophilic attack on the chloromethyl ether, avoiding the formation of unreactive quaternary ammonium salts. Cooling controls the exothermic formation of the oxocarbenium ion.

• Electrophile Addition: Add 2-[(chloromethoxy)methyl]oxolane (1.5 equiv) dropwise over 15 minutes.

  • Rationale: Dropwise addition maintains a low steady-state concentration of the electrophile, minimizing homocoupling or polymerization pathways.

• Reaction Monitoring: Allow the reaction to warm to room temperature. Monitor via TLC (typically 2-4 hours). The formation of a less polar spot indicates successful acetal formation.

• Quench and Work-up: Quench the reaction by adding saturated aqueous NaHCO₃. Extract with CH₂Cl₂, wash the organic layer with brine, and dry over anhydrous Na₂SO₄.

  • Rationale: The NaHCO₃ quench is a critical self-validating step. It neutralizes the HCl byproduct generated during the reaction. Failing to neutralize the acid prior to concentration will result in the auto-catalytic cleavage of the newly formed, acid-sensitive THFOM acetal.

Protocol 2: Orthogonal Cleavage of the THFOM Group

Objective: Selectively deprotect the THFOM ether in the presence of other base-sensitive or highly robust protecting groups.

• Activation: Dissolve the THFOM-protected substrate in CH₂Cl₂. Add anhydrous ZnBr₂ (3.0 equiv) at room temperature.

  • Rationale: The bidentate nature of the THFOM group becomes an asset during cleavage. ZnBr₂ coordinates strongly to both the acetal and oxolane oxygens, selectively activating the THFOM group over standard MOM or benzyl ethers.

• Hydrolysis: Stir for 4-8 hours until TLC indicates complete consumption of the starting material. Quench with water and extract with EtOAc.

Experimental workflow for THFOM protection and orthogonal cleavage.

Conclusion

2-[(Chloromethoxy)methyl]oxolane is far more than a simple alkylating agent. By leveraging the unique bidentate chelation properties and finely tuned steric profile of the resulting THFOM ether, synthetic chemists can achieve unprecedented levels of stereocontrol and orthogonal reactivity. Whether utilized as a transient protecting group in natural product total synthesis or as a permanent structural motif in agrochemical design[3], mastering the handling and mechanistic nuances of this reagent is a high-value addition to any advanced synthetic repertoire.

References

• Benchchem. "2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3". Benchchem. 1

• Benchchem. "2-[(Chloromethoxy)methyl]oxolane as a Versatile Building Block in Complex Molecule Synthesis". Benchchem. 2

• Sigma-Aldrich. "Ether-formula". Sigma-Aldrich. 4

• ResearchGate. "Panoramic view of biobased BHMTHF-based polymers". ResearchGate. 6

• Google Patents. "CN102971302A - 6-acyl-1,2,4-triazine-3,5-dione derivatives and herbicides". Google Patents. 7

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN102971302A - 6-acyl-1,2,4-triazine-3,5-dione derivatives and herbicides - Google Patents [patents.google.com]
• 4. Ether-formula | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102971302A - 6-acyl-1,2,4-triazine-3,5-dione derivatives and herbicides - Google Patents [patents.google.com]

CAS number and nomenclature for 2-[(Chloromethoxy)methyl]oxolane

An In-Depth Technical Guide to 2-[(Chloromethoxy)methyl]oxolane

Executive Summary: This document provides a comprehensive technical overview of 2-[(Chloromethoxy)methyl]oxolane (CAS No. 110627-17-3), a bifunctional organic compound of significant interest in synthetic and medicinal chemistry. It features a stable oxolane (tetrahydrofuran) ring and a highly reactive chloromethyl ether functional group. This guide delves into the compound's nomenclature, physicochemical properties, core reactivity, plausible synthetic methodologies, and applications as a key synthetic intermediate. Emphasizing scientific integrity, this paper explains the chemical principles behind its utility and outlines rigorous safety and handling protocols essential for laboratory use. This guide is intended for researchers, scientists, and drug development professionals who require a detailed understanding of this versatile chemical building block.

Introduction

2-[(Chloromethoxy)methyl]oxolane is a valuable reagent in organic synthesis, primarily utilized as an intermediate for constructing more complex molecular architectures.[1] Its structure is characterized by two key components:

• The Oxolane (Tetrahydrofuran) Moiety: A five-membered saturated cyclic ether, the oxolane ring is a common structural motif in many natural products and pharmaceuticals. It can impart favorable solubility and pharmacokinetic properties to a target molecule. The oxolane ring itself is generally stable and serves as a foundational scaffold.[1]

• The Chloromethyl Ether Group (-OCH₂Cl): This functional group is the molecule's reactive center. As an α-haloether, it possesses a highly electrophilic carbon atom, making it an excellent substrate for nucleophilic substitution reactions.[1] This reactivity is the cornerstone of its utility, allowing for the covalent attachment of the oxolane-containing fragment to a wide range of nucleophiles.

This guide will explore the synergy of these two components, detailing how the compound's structure dictates its function as a potent alkylating agent and a versatile building block in multi-step syntheses.

Nomenclature and Physicochemical Properties

The systematic identification and characterization of a chemical entity are fundamental to its proper use. The nomenclature and key physical properties of 2-[(Chloromethoxy)methyl]oxolane are summarized below.

Table 1: Compound Identification and Properties

Property	Value	Source
CAS Number	110627-17-3	Benchchem[1]
IUPAC Name	2-(chloromethoxymethyl)oxolane	Benchchem[1]
Molecular Formula	C₆H₁₁ClO₂	Benchchem[1]
Molecular Weight	150.6 g/mol	Benchchem[1]
InChI	InChI=1S/C6H11ClO2/c7-5-8-4-6-2-1-3-9-6/h6H,1-5H2	Benchchem[1]
InChI Key	XLFRYXYFCITFGX-UHFFFAOYSA-N	Benchchem[1]

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Caption: Chemical structure of 2-[(Chloromethoxy)methyl]oxolane.

Core Reactivity and Mechanism

The synthetic utility of 2-[(Chloromethoxy)methyl]oxolane is dominated by the reactivity of the chloromethyl ether group. This functionality makes the compound a potent electrophile and alkylating agent.

Causality of Reactivity: The high reactivity stems from the electronic properties of the α-haloether system. The carbon atom is bonded to two electronegative atoms: oxygen and chlorine. This creates a significant partial positive charge (δ+) on the carbon, making it highly susceptible to attack by nucleophiles. Furthermore, the departure of the chloride leaving group is facilitated by the adjacent oxygen atom, which can stabilize the resulting transient carbocation through resonance. This inherent stability of the intermediate significantly lowers the activation energy for nucleophilic substitution reactions.[1]

Typical Reaction: Nucleophilic Substitution The compound readily undergoes Sₙ1 or Sₙ2-type reactions with a wide variety of nucleophiles (Nu⁻), including alcohols, amines, thiols, and carbanions. This reaction forms a new covalent bond, effectively tethering the (oxolan-2-yl)methyl moiety to the nucleophilic species.[1]

Caption: General mechanism for nucleophilic substitution.

Proposed Synthesis Methodology

While specific manufacturing protocols for 2-[(Chloromethoxy)methyl]oxolane are proprietary, a chemically sound and widely employed method for synthesizing chloromethyl ethers can be adapted. The most direct route involves the reaction of the corresponding alcohol, (oxolan-2-yl)methanol (also known as tetrahydrofurfuryl alcohol), with formaldehyde and hydrogen chloride.

Experimental Protocol: Synthesis of 2-[(Chloromethoxy)methyl]oxolane

• Reaction Setup: To a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube, add (oxolan-2-yl)methanol (1.0 equiv) and paraformaldehyde (1.1 equiv).

• Solvent Addition: Add a suitable anhydrous solvent, such as dichloromethane, to the flask.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• HCl Gas Introduction: Bubble anhydrous hydrogen chloride gas through the stirred suspension. The reaction is typically exothermic and the rate of HCl addition should be controlled to maintain the temperature below 10°C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting alcohol is consumed.

• Work-up: Once the reaction is complete, stop the HCl gas flow and purge the system with dry nitrogen to remove excess HCl.

• Phase Separation: Transfer the mixture to a separatory funnel and wash cautiously with cold saturated sodium bicarbonate solution to neutralize any remaining acid. Subsequently, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to yield pure 2-[(Chloromethoxy)methyl]oxolane.

Caption: Proposed workflow for the synthesis of the title compound.

Applications in Research and Drug Development

The primary application of 2-[(Chloromethoxy)methyl]oxolane is as a versatile synthetic intermediate.[1] Its bifunctional nature allows for its use in several strategic roles:

• Introduction of the Tetrahydrofurfuryl Moiety: It is used to install the (oxolan-2-yl)methyl group onto various molecular scaffolds. This can be advantageous in drug discovery to modulate a compound's polarity, metabolic stability, or binding interactions with a biological target.

• Protecting Group Chemistry: The (oxolan-2-yl)methoxymethyl group, formed after reaction with an alcohol, can serve as a protecting group (e.g., for hydroxyl functions). While not as common as other protecting groups, its specific steric and electronic properties may be beneficial in certain synthetic routes.

• Linker/Spacer in Materials Science: The compound can be used to link different molecular units in the development of new polymers or functional materials.[1] The ether linkages provide flexibility, while the oxolane ring can influence the material's bulk properties.

Safety, Handling, and Storage

As a reactive α-haloether, 2-[(Chloromethoxy)methyl]oxolane requires careful handling. The safety protocols are based on data for structurally similar and reactive compounds, such as 2-(chloromethyl)oxolane.[2][3]

Table 2: Hazard and Safety Information

Hazard Category	Description	Precautionary Measures
Irritation	Irritating to eyes, respiratory system, and skin.[2]	Wear suitable protective clothing, gloves, and eye/face protection (safety goggles, face shield).[2][4]
Inhalation	Vapors may cause dizziness and respiratory irritation.[2]	Use only in a well-ventilated area, preferably under a chemical fume hood.[4][5]
Flammability	Assumed to be a flammable liquid, similar to related compounds.[2]	Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools.[2][5]
Contact	Avoid direct contact with skin and eyes.[2]	In case of contact, rinse immediately with plenty of water and seek medical advice.[2]

Handling Procedures:

• Always handle this compound within a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles.[6]

• Ground and bond containers when transferring material to prevent static discharge.[4]

• Have an emergency eye wash station and safety shower readily accessible.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

• Keep away from heat and sources of ignition.

• Store in an area designated for corrosive and reactive materials.[4]

• Incompatible materials include strong oxidizing agents and amines.[4]

Conclusion

2-[(Chloromethoxy)methyl]oxolane is a specialized chemical reagent whose value lies in its predictable and high reactivity. The chloromethyl ether group serves as a potent electrophilic handle, enabling the straightforward introduction of the oxolane-containing fragment into a diverse range of molecules. While its reactivity demands rigorous safety precautions, its utility as a synthetic intermediate in pharmaceutical and materials science research is clear. A thorough understanding of its properties, reactivity, and handling requirements is paramount for its safe and effective application in the laboratory.

References

• 2-Chloromethyl tetrahydrofuran | C5H9ClO | CID 18150 . PubChem, National Institutes of Health. [Link]

• SAFETY DATA SHEET MC919 MAK MAX . MAK Chem International Ltd. [Link]

• 2-Chloromethyl tetrahydrofuran - Hazardous Agents . Haz-Map. [Link]

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. China 2-(Chloromethyl)oxolane（CAS#3003-84-7 ) Manufacturer and Supplier | Xinchem [xinchem.com]
• 3. 2-Chloromethyl tetrahydrofuran - Hazardous Agents | Haz-Map [haz-map.com]
• 4. fishersci.com [fishersci.com]
• 5. chempoint.com [chempoint.com]
• 6. mak-chem.org [mak-chem.org]

An In-depth Technical Guide to the Spectroscopic Characterization of 2-[(Chloromethoxy)methyl]oxolane

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data required for the structural elucidation and characterization of 2-[(Chloromethoxy)methyl]oxolane. Intended for researchers, scientists, and professionals in drug development and chemical synthesis, this document outlines the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for the target compound. The narrative synthesizes foundational spectroscopic principles with data from analogous structures to offer a robust predictive framework for characterization. Each section includes detailed experimental protocols, data interpretation, and visual aids to explain the causality behind the expected spectral features, ensuring a self-validating system for analysis.

Introduction: The Structure and Importance of 2-[(Chloromethoxy)methyl]oxolane

2-[(Chloromethoxy)methyl]oxolane, also known as tetrahydrofurfuryl chloromethyl ether, is a bifunctional organic molecule featuring a saturated oxolane (tetrahydrofuran) ring and a reactive chloromethyl ether group. This structure makes it a valuable intermediate in organic synthesis, particularly as a protecting group for alcohols or as an electrophilic building block for introducing the tetrahydrofurfuryl moiety into more complex molecules.

Given its potential utility and the inherent instability of many chloromethyl ethers, unambiguous structural confirmation is paramount. Spectroscopic techniques are the cornerstone of this confirmation, providing a detailed electronic and vibrational fingerprint of the molecule. This guide will delve into the predicted ¹H NMR, ¹³C NMR, IR, and MS data that collectively serve to identify and verify the purity of 2-[(Chloromethoxy)methyl]oxolane.

Caption: Molecular Structure of 2-[(Chloromethoxy)methyl]oxolane

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-[(Chloromethoxy)methyl]oxolane, both ¹H and ¹³C NMR will provide critical information about the electronic environment of each atom. The following predictions are based on established chemical shift principles and data from analogous compounds like 2-(chloromethyl)oxolane and other alkoxymethyl ethers.

Predicted ¹H NMR Analysis

The proton NMR spectrum is expected to show distinct signals for the oxolane ring protons and the protons of the chloromethoxy-methyl side chain. The asymmetry at the C2 position of the oxolane ring renders the C2-H proton and the adjacent CH₂ protons on the ring and the side-chain diastereotopic, leading to more complex splitting patterns than might be initially expected.

Caption: Predicted ¹H NMR Proton Environments and Chemical Shifts

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling Constants (J, Hz)	Assignment
-O-CH₂ -Cl	5.45 - 5.55	Singlet (s)	N/A	Highly deshielded protons on carbon between an oxygen and a chlorine atom.
Oxolane-C2-H	4.05 - 4.15	Multiplet (m)	-	Methine proton on the oxolane ring, adjacent to the ring oxygen and the side chain.
-CH₂ -O-CH₂Cl	3.60 - 3.75	Multiplet (m)	-	Diastereotopic methylene protons of the side chain, adjacent to the oxolane ring and an ether oxygen.
Oxolane-C5-H₂ -O	3.70 - 3.85	Multiplet (m)	-	Methylene protons on the oxolane ring adjacent to the ring oxygen.

| Oxolane-C3,C4-H₂ | 1.80 - 2.00 & 1.50 - 1.70 | Multiplets (m) | - | Remaining methylene protons on the oxolane ring. |

Causality Behind Predictions: The protons of the -O-CH₂-Cl group are expected to be the most downfield due to the strong combined deshielding effects of the adjacent oxygen and chlorine atoms. The protons on the oxolane ring (C2-H and C5-H₂) that are adjacent to the ring oxygen will also be shifted downfield. The remaining ring protons will appear further upfield, in the typical aliphatic region.

Predicted ¹³C NMR Analysis

The ¹³C NMR spectrum will show five distinct signals corresponding to the five unique carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
-O-C H₂-Cl	80 - 85	Carbon atom bonded to both oxygen and chlorine, highly deshielded.
Oxolane-C 2	77 - 80	Methine carbon of the oxolane ring, bonded to two oxygen atoms (one ring, one ether).
-C H₂-O-CH₂Cl	72 - 75	Side-chain methylene carbon, deshielded by the adjacent oxygen.
Oxolane-C 5	68 - 70	Methylene carbon of the oxolane ring adjacent to the ring oxygen.

| Oxolane-C 3, C 4 | 25 - 30 | Aliphatic methylene carbons of the oxolane ring. |

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 2-[(Chloromethoxy)methyl]oxolane in ~0.7 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is standard for its good solubilizing properties for moderately polar compounds and its well-defined residual solvent peak for referencing.[1]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters: Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Parameters: Utilize proton decoupling. A 45° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds are standard. A larger number of scans will be required compared to ¹H NMR to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrations. For 2-[(Chloromethoxy)methyl]oxolane, the key absorptions will be from the C-O ether linkages and the C-Cl bond.

Table 3: Predicted Major IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
2980 - 2850	Strong	C-H Stretch	Aliphatic CH₂
1150 - 1050	Strong	C-O Stretch	Ether (C-O-C)

| 800 - 600 | Strong | C-Cl Stretch | Alkyl Halide |

Causality Behind Predictions: The most prominent feature in the IR spectrum is expected to be a strong, broad absorption band in the 1150-1050 cm⁻¹ region, which is characteristic of the C-O stretching vibrations of the two ether functionalities. The C-H stretching of the aliphatic CH₂ groups will appear just below 3000 cm⁻¹. A strong band in the lower frequency "fingerprint" region (800-600 cm⁻¹) will correspond to the C-Cl stretch.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Spectrum: Record a background spectrum of the empty ATR stage. This is crucial to subtract the spectral contributions of the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of neat liquid 2-[(Chloromethoxy)methyl]oxolane directly onto the ATR crystal.

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent after the measurement.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Predicted Fragmentation Pattern

The molecular weight of 2-[(Chloromethoxy)methyl]oxolane (C₅H₉ClO₂) is 136.03 g/mol (for ³⁵Cl). The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 136 and a characteristic M+2 peak at m/z 138 with approximately one-third the intensity, confirming the presence of a single chlorine atom. The fragmentation is likely to be dominated by cleavage alpha to the ether oxygen atoms, which stabilizes the resulting carbocations.

Caption: Predicted Major Fragmentation Pathways in Mass Spectrometry

Table 4: Predicted Key Mass-to-Charge Ratios (m/z)

m/z	Predicted Identity	Fragmentation Pathway
136/138	[C₅H₉ClO₂]⁺˙ (Molecular Ion)	Electron Ionization
71	[C₄H₇O]⁺ (Oxolanylmethyl cation)	Loss of •OCH₂Cl radical. This is expected to be the base peak.

| 49/51 | [CH₂Cl]⁺ | Cleavage of the C-O bond in the side chain. |

Causality Behind Predictions: The most stable carbocation that can be formed is the oxonium ion resulting from the cleavage of the exocyclic C-O bond, leading to a base peak at m/z 71. This is a common and highly favored fragmentation pathway for ethers.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector: Use a split/splitless injector at a temperature of ~250 °C.

  • Column: A standard nonpolar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min to ensure good separation.

  • Carrier Gas: Use helium at a constant flow rate of ~1 mL/min.

• MS Conditions:

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Scan a mass range from m/z 40 to 200.

  • Detector: An electron multiplier detector is standard.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time and the mass spectrum of the eluting peak corresponding to the target compound.

Integrated Spectroscopic Analysis

The definitive characterization of 2-[(Chloromethoxy)methyl]oxolane is achieved by integrating the data from all three spectroscopic methods:

• MS confirms the molecular weight (136 g/mol ) and the presence of one chlorine atom (M⁺/M+2 pattern).

• IR confirms the presence of ether (C-O-C) and alkyl chloride (C-Cl) functional groups.

• NMR provides the complete carbon-hydrogen framework. ¹H NMR confirms the number of different proton environments and their connectivity through splitting patterns, while ¹³C NMR confirms the number of unique carbon atoms. The specific chemical shifts in both NMR spectra, particularly the highly deshielded -O-CH₂-Cl signals, are diagnostic for this specific structure.

Together, these techniques provide a complementary and comprehensive dataset that allows for the unambiguous confirmation of the chemical structure of 2-[(Chloromethoxy)methyl]oxolane.

References

• PubChem. 2-(Chloromethyl)tetrahydrofuran. National Center for Biotechnology Information. [Link]

Sources

• 1. 2-Chloromethyl tetrahydrofuran | C5H9ClO | CID 18150 - PubChem [pubchem.ncbi.nlm.nih.gov]

Health and Safety Information for Handling 2-[(Chloromethoxy)methyl]oxolane: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter complex synthetic intermediates that demand rigorous safety evaluations. One such compound is 2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3), a bifunctional molecule featuring both an oxolane (tetrahydrofuran) ring and a highly reactive chloromethyl ether moiety[1]. While its utility as an alkylating agent and versatile building block in complex molecule synthesis is undeniable, its structural features present severe occupational hazards[1]. This whitepaper elucidates the mechanistic toxicology, quantitative hazard data, and self-validating protocols required for the safe handling of this potent electrophile.

Chemical Profile & Mechanistic Toxicology

To design a safe experimental workflow, one must first understand the causality behind the compound's reactivity. 2-[(Chloromethoxy)methyl]oxolane possesses two distinct hazardous functional groups:

• The Chloromethyl Ether Moiety: α -Halo ethers are notorious for their pronounced electrophilic character[1]. The carbon atom bonded to both chlorine and oxygen is highly susceptible to nucleophilic attack. The toxicity of this compound stems from the heterolytic cleavage of the C-Cl bond, which forms a highly reactive, resonance-stabilized oxonium ion intermediate[1]. If inhaled or absorbed, this electrophile rapidly alkylates nucleophilic sites on DNA (specifically the O6 position of guanine), leading to miscoding, GC → AT transition mutations, and potent carcinogenicity[2]. Furthermore, exposure to ambient moisture causes rapid hydrolysis, generating hydrogen chloride (HCl), formaldehyde, and potentially trace amounts of bis(chloromethyl) ether (BCME)—an extreme human respiratory carcinogen[3][4].

• The Oxolane (Tetrahydrofuran) Ring: Like many cyclic ethers, the oxolane ring is highly susceptible to auto-oxidation upon exposure to air and light, forming explosive hydroperoxides[5][6]. This necessitates strict storage under inert atmospheres and routine peroxide testing prior to use.

Mechanistic pathway of alpha-halo ether toxicity via oxonium ion formation and DNA alkylation.

Quantitative Safety & Hazard Data

The following table summarizes the critical physicochemical and hazard data for 2-[(Chloromethoxy)methyl]oxolane to inform laboratory risk assessments.

Property / Hazard Parameter	Value / Description
Chemical Name	2-[(Chloromethoxy)methyl]oxolane
CAS Registry Number	110627-17-3[1]
Molecular Weight	150.6 g/mol [1]
Chemical Formula	C6H11ClO2
Primary Hazards	Alkylating agent (Carcinogenic), Corrosive, Flammable[7]
Secondary Hazards	Peroxide former (Oxolane ring), Water-reactive[5][6]
Hydrolysis Products	HCl, Formaldehyde, trace Bis(chloromethyl) ether (BCME)[3]
Storage Requirements	Store under inert gas (N2/Argon), < 4°C, away from moisture/light

Facility & Engineering Controls (Self-Validating Systems)

Trust in an experimental protocol comes from its ability to self-validate. When handling potent alkylating agents like chloromethyl ethers, the absence of exposure must be guaranteed by the system design, not just operator skill.

• Primary Containment: All manipulations must occur within a certified chemical fume hood (minimum face velocity of 100 fpm) or a negative-pressure glovebox.

• Inert Atmosphere: Utilizing a Schlenk line ensures that the compound is never exposed to ambient moisture, preventing the generation of carcinogenic BCME gas[4]. The vacuum gauge acts as a self-validating metric; a steady baseline vacuum confirms system integrity before the reagent is introduced.

• Continuous Monitoring: Install real-time formaldehyde and HCl monitors in the workspace. Since these are the primary hydrolysis products of chloromethyl ethers, their absence validates that the primary containment is intact.

Experimental Protocols: Safe Handling and Quenching Workflows

The following step-by-step methodology outlines the rigorous procedures required for reacting and subsequently quenching 2-[(Chloromethoxy)methyl]oxolane.

Step 1: Pre-Experiment Preparation

• Verify fume hood airflow and ensure all continuous monitors are active.

• Don appropriate PPE: flame-resistant lab coat, double nitrile gloves (change immediately if contaminated), and a full-face shield over safety goggles.

• Prepare a quenching bath consisting of a 10% aqueous ammonia or concentrated amine solution (e.g., ethanolamine). Causality: Ammonia rapidly acts as a nucleophile, attacking the electrophilic chloromethyl group and irreversibly destroying the alkylating agent before disposal.

Step 2: Air-Free Transfer

• Purge the reaction flask and all transfer lines with high-purity Argon for 15 minutes.

• Using a gas-tight syringe or cannula transfer technique, withdraw the required volume of 2-[(Chloromethoxy)methyl]oxolane from its septum-sealed storage vessel.

• Introduce the reagent into the reaction flask dropwise at 0°C to control the exothermic nature of the alkylation reaction.

Step 3: In-Situ Quenching and Decontamination

• Upon reaction completion, cool the mixture to 0°C.

• Slowly add the pre-prepared 10% aqueous ammonia solution directly into the reaction flask under vigorous stirring. Maintain stirring for at least 2 hours.

• Rinse all contaminated glassware, syringes, and needles with the ammonia quench solution inside the fume hood before removing them for standard cleaning.

Self-validating workflow for safe handling and quenching of reactive chloromethyl ethers.

Emergency Response Protocols

• Spill Response: Do NOT use water. Water will trigger rapid hydrolysis and release toxic, potentially carcinogenic gases[6]. Evacuate the area immediately. Trained personnel wearing Self-Contained Breathing Apparatus (SCBA) should cover the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite), followed by neutralization with a solid amine or ammonia-based spill kit.

• Personnel Exposure: In case of skin contact, immediately remove contaminated clothing and flush the area with copious amounts of water for at least 15 minutes[6]. Seek immediate medical attention, providing the medical team with the specific CAS number and highlighting the alkylating nature of the chemical.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Bis(Chloromethyl)Ether." U.S. Department of Health and Human Services. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 10967, Bis(chloromethyl) ether." PubChem. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Bis(chloromethyl)ether (BCME) Hazard Summary." EPA.gov. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. [Bis-chloromethyl ether and carcinogenesis of alkylating agents] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. govinfo.gov [govinfo.gov]
• 4. Read "Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 11" at NAP.edu [nationalacademies.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. METHYL CHLOROMETHYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. lobachemie.com [lobachemie.com]

Whitepaper: A Strategic Framework for the Initial Toxicological Investigation of 2-[(Chloromethoxy)methyl]oxolane

Abstract

2-[(Chloromethoxy)methyl]oxolane, also known as tetrahydrofurfuryl chloromethyl ether, is a chemical intermediate whose toxicological profile is not well-characterized in public literature. However, its chemical structure, specifically the presence of an α-chloroether moiety, raises significant toxicological concern. This functional group is a well-established structural alert for genotoxicity and carcinogenicity, as it can act as an alkylating agent, forming covalent bonds with nucleophilic centers in cellular macromolecules, including DNA.[1][2][3] This technical guide outlines a systematic, tiered strategy for the initial toxicological investigation of this compound, designed to efficiently characterize its hazard profile. The framework prioritizes in silico and in vitro methods to align with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing) before proceeding to targeted in vivo studies.

Introduction and Compound Profile

2-[(Chloromethoxy)methyl]oxolane belongs to the α-chloroether class of compounds, which are known for their high reactivity and biological activity. The most notorious members of this class, such as bis(chloromethyl)ether (BCME), are potent carcinogens.[2][3][4] The primary mechanism of toxicity for α-chloroethers is their ability to function as alkylating agents. The ether oxygen stabilizes the formation of a carbocation upon heterolytic cleavage of the C-Cl bond, creating a highly electrophilic species that can react with biological nucleophiles like DNA bases. This interaction can lead to DNA adducts, mutations, and the initiation of carcinogenesis.

Given these precedents, a rigorous and scientifically sound investigation into the toxicity of 2-[(Chloromethoxy)methyl]oxolane is imperative for any application where human or environmental exposure is possible. Safety data for structurally related compounds indicate hazards including flammability, skin and eye irritation, and potential for causing cancer.[5]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-[(Chloromethoxy)methyl]oxolane (CAS No. 3003-84-7) is presented below.[6] These properties are critical for designing experimental protocols, particularly regarding solvent selection and dose preparation.

Property	Value	Source
Chemical Formula	C₅H₉ClO₂	ChemIDplus
Molecular Weight	136.58 g/mol	ChemIDplus
Appearance	Liquid (presumed)	[6]
Synonyms	Tetrahydrofurfuryl chloride	[6]
Boiling Point	Data not available	-
Water Solubility	Data not available	-
LogP (Octanol/Water)	Data not available	-

A Tiered Approach to Toxicological Investigation

To ensure a logical, efficient, and ethical investigation, a tiered approach is proposed. This strategy begins with computational and cell-based assays to predict and screen for hazards before progressing to more complex animal studies. This workflow allows for early decision-making and refinement of subsequent study designs.

Caption: Tiered workflow for toxicological investigation.

Tier 1: In Silico & In Vitro Assessment

The initial tier focuses on non-animal methods to predict and identify key toxicological liabilities, primarily genotoxicity.

In Silico Toxicity Prediction

Before laboratory work commences, computational methods should be employed to predict the toxic potential of the molecule based on its structure.[7] This approach is rapid, cost-effective, and provides a theoretical foundation for subsequent testing.[8][9]

• Methodology: Utilize Quantitative Structure-Activity Relationship (QSAR) models and expert rule-based systems.[10] Several platforms, both commercial and open-source (e.g., MolToxPred, ToxiM), can predict endpoints like mutagenicity, carcinogenicity, and hepatotoxicity based on structural fragments and physicochemical properties.[8][11]

• Key Action: Specifically screen for "structural alerts" known to be associated with toxicity.[10] The α-chloroether moiety is a well-known alert for alkylating activity and mutagenicity.

• Expected Outcome: A report summarizing the predicted toxicological endpoints. A positive prediction for mutagenicity would strongly reinforce the need for the in vitro assays detailed below.

In Vitro Genotoxicity Assessment

This is the most critical phase of the initial investigation due to the high suspicion of mutagenicity. A standard battery of tests is required by regulatory agencies to cover different genotoxic mechanisms.[12][13]

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds by measuring their ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[14][15]

• Principle: The test uses mutant strains of S. typhimurium that cannot synthesize histidine (his-). The assay measures the frequency of back-mutations to the histidine-synthesizing (his+) state after exposure to the test compound.[16] A positive result indicates the chemical is a mutagen.[15]

• Protocol:

  • Strain Selection: Use a minimum of five strains, including TA98, TA100, TA1535, TA1537, and either TA102 or E. coli WP2 uvrA (pKM101), to detect various types of mutations (frameshift and base-pair substitutions).

  • Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., Aroclor-induced rat liver S9 fraction) to determine if metabolites of the compound are mutagenic.[14]

  • Dose Selection: Perform a preliminary range-finding study to determine cytotoxic concentrations. The main experiment should use at least five different concentrations of the test article.

  • Assay Procedure (Plate Incorporation Method): a. To 2 mL of molten top agar (at 45°C), add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution, and 0.5 mL of S9 mix or buffer.[16] b. Vortex briefly and pour the mixture onto minimal glucose agar plates.[16] c. Incubate the plates at 37°C for 48-72 hours.[16]

  • Controls: Include a vehicle control (e.g., DMSO) and known positive controls for each strain, both with and without S9 activation (e.g., sodium azide for TA100/1535, 2-nitrofluorene for TA98).

  • Data Analysis: Count the number of revertant colonies on each plate. A positive response is defined as a dose-related increase in revertant colonies and/or a reproducible increase of at least two-fold over the vehicle control.

This assay detects gene mutations in mammalian cells.[17] The MLA is recommended as it can detect a broad range of genetic damage, including point mutations and clastogenic events.[13][18]

• Principle: The assay measures forward mutations at the thymidine kinase (TK) locus in L5178Y TK+/- mouse lymphoma cells. Loss of TK activity renders cells resistant to the cytotoxic effects of trifluorothymidine (TFT), allowing for the selection and quantification of mutant colonies.

• Protocol:

  • Cell Culture: Maintain L5178Y TK+/- 3.7.2C cells in appropriate culture medium.

  • Dose Selection: Determine the cytotoxicity of the test article over a wide concentration range using a relative total growth (RTG) assay. The main experiment should use concentrations that produce a range of toxicity from 0% to approximately 90%.

  • Treatment: Expose cells to the test article for 3-4 hours (with and without S9 activation) and for 24 hours (without S9).

  • Expression Period: After treatment, wash the cells and culture them for 2-3 days to allow for the expression of the mutant TK-deficient phenotype.

  • Selection: Plate the cells in both non-selective medium (to determine cloning efficiency) and selective medium containing TFT (to select for mutants).

  • Colony Sizing: After 10-14 days of incubation, count the colonies. Distinguish between large and small colonies, as this can provide information on the type of genetic damage (point mutations vs. chromosomal damage).

  • Data Analysis: Calculate the mutant frequency (MF). A positive result is indicated by a dose-dependent increase in MF that exceeds a predefined global evaluation factor.

This assay detects structural and numerical chromosomal damage (clastogenicity and aneugenicity).[12]

• Principle: Micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increase in micronucleated cells indicates chromosomal damage.

• Protocol:

  • Cell System: Use a suitable cell line (e.g., CHO, V79, TK6) or primary human peripheral blood lymphocytes.[13]

  • Treatment: Treat cells with the test article (with and without S9) for a short duration (3-6 hours) followed by a recovery period, or for a longer duration (1.5-2.0 normal cell cycles) without S9.

  • Cytokinesis Block: Add Cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one mitosis are scored.

  • Harvesting and Staining: Harvest the cells, fix, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

  • Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Caption: Standard in vitro genotoxicity testing battery.

In Vitro Cytotoxicity Assessment

Cytotoxicity assays are essential for determining the concentration range of the test article to be used in other in vitro assays and for providing a preliminary indication of overall cellular toxicity.[19][20]

• Principle (MTT Assay): This colorimetric assay measures cell metabolic activity. Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals.[20] The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Cell Plating: Seed a relevant cell line (e.g., HepG2 for liver toxicity, or the same cell line used for genotoxicity tests) in a 96-well plate and allow cells to attach overnight.

  • Treatment: Expose cells to a range of concentrations of 2-[(Chloromethoxy)methyl]oxolane for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Measurement: Read the absorbance of the solution using a spectrophotometer (plate reader) at approximately 570 nm.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC₅₀ (the concentration that inhibits cell growth by 50%).

Tier 2: Targeted In Vivo Studies

If the results from Tier 1 are negative or equivocal, and further development of the compound is warranted, targeted in vivo studies are necessary to understand its effects in a whole biological system.

Acute Oral Toxicity Study

This study provides information on the intrinsic toxicity of a substance after a single oral administration.[21] It is used to determine the LD₅₀ (median lethal dose) and to classify the substance according to the Globally Harmonised System (GHS).[21] The Up-and-Down Procedure (UDP) or Acute Toxic Class (ATC) method are preferred as they minimize animal use.[21][22][23]

• Guideline: OECD Test Guideline 425 (Up-and-Down Procedure) or 423 (Acute Toxic Class Method).[22][23]

• Protocol (Adapted from OECD 425):

  • Species: Use a single sex (typically female, as they are often slightly more sensitive) of a standard rodent strain (e.g., Wistar or Sprague-Dawley rats).[24]

  • Dosing: Dose animals one at a time, typically at 24-hour intervals.[23] The first animal receives a dose that is the best estimate of the LD₅₀.

  • Dose Adjustment: If an animal survives, the dose for the next animal is increased by a fixed factor (e.g., 3.2). If an animal dies, the dose for the next animal is decreased by the same factor.[23]

  • Limit Test: If no mortality is observed at a starting dose of 2000 mg/kg in a total of three animals, the study can be terminated, and the LD₅₀ is considered to be greater than 2000 mg/kg.[23]

  • Observations: Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior), and body weight changes for at least 14 days post-dosing.[24]

  • Endpoint: The main outcome is the estimation of the LD₅₀ with a confidence interval, which is then used for GHS classification.

Estimated LD₅₀ (Oral, Rat)	GHS Hazard Category	Signal Word
≤ 5 mg/kg	1	Danger
> 5 and ≤ 50 mg/kg	2	Danger
> 50 and ≤ 300 mg/kg	3	Danger
> 300 and ≤ 2000 mg/kg	4	Warning
> 2000 mg/kg	5 or Unclassified	Warning / None

Sub-Chronic Repeated-Dose Toxicity Study

This study provides information on the potential health hazards likely to arise from repeated exposure over a longer period. It is designed to identify target organs of toxicity and to establish a No-Observed-Adverse-Effect Level (NOAEL).[25][26]

• Guideline: OECD Test Guideline 407 (28-Day Study) or 408 (90-Day Study).

• Protocol (Adapted for a 28-Day Study):

  • Species: Use a rodent species, typically the rat.[25]

  • Groups: Use at least three dose levels and a concurrent control group. Each group should consist of at least 5 males and 5 females.[27] A recovery group (at the high dose and control) is often included to assess the reversibility of any observed effects.[28]

  • Administration: Administer the test article daily for 28 days, typically via oral gavage.[29]

  • Observations:

    • Daily: Clinical observations for signs of toxicity.[29]

    • Weekly: Detailed clinical examination, body weight, and food consumption measurements.[25]

    • At Termination: Collect blood for hematology and clinical chemistry analysis. Conduct a full necropsy on all animals. Weigh major organs. Preserve designated organs and tissues for histopathological examination.

  • Endpoints: The primary endpoints are the identification of target organs, characterization of the dose-response relationship, and determination of the NOAEL. This data is crucial for setting safe exposure limits for humans.

Conclusion and Path Forward

The initial toxicological investigation of 2-[(Chloromethoxy)methyl]oxolane must be driven by its chemical nature as an α-chloroether, a class of compounds with a high probability of being genotoxic and carcinogenic. The tiered framework presented here provides a robust and ethical pathway to characterize its potential hazards. A positive finding in the in vitro genotoxicity battery would be a significant red flag, potentially halting further development or prompting a redesign to eliminate the reactive moiety. Should the compound proceed to in vivo testing, the acute and repeated-dose studies will provide the critical data needed for a preliminary risk assessment and will determine if long-term carcinogenicity bioassays are required. This systematic approach ensures that decisions regarding the safety and viability of this compound are based on comprehensive and scientifically rigorous data.

References

• Bio-protocol. (2018, March 20). Microbial Mutagenicity Assay: Ames Test. Available at: [Link]

• Choudhary, S., et al. (n.d.). (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Available at: [Link]

• OECD. (2002, May 10). Guidance Document on Acute Oral Toxicity Testing. Available at: [Link]

• OECD. (2002, February 8). Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. Available at: [Link]

• OECD. (1998, September 21). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. Available at: [Link]

• Da-Ta Biotech. (n.d.). In Vitro Cytotoxicity Assay: Advanced Research. Available at: [Link]

• Scribd. (n.d.). OECD Acute Oral Toxicity Guidelines. Available at: [Link]

• Unknown. (n.d.). The Ames Test. Available at: [Link]

• Unknown. (2024, October 13). The Ames Test. Available at: [Link]

• Van Duuren, B. L., et al. (1979). Carcinogenic activity of di- and trifunctional alpha-chloro ethers and of 1,4-dichlorobutene-2 in ICR/HA swiss mice. Journal of the National Cancer Institute, 63(6), 1433–1439. Available at: [Link]

• Laskin, S., et al. (1975). Inhalation Carcinogenicity of Alpha Halo Ethers. I. The Acute Inhalation Toxicity of Chloromethyl Methyl Ether and Bis(chloromethyl)ether. Archives of Environmental Health: An International Journal, 30(2), 70-72. Available at: [Link]

• RSC Publishing. (n.d.). MolToxPred: small molecule toxicity prediction using machine learning approach. Available at: [Link]

• Wikipedia. (n.d.). Ames test. Available at: [Link]

• Toxometris.ai. (n.d.). In Silico Toxicology in Drug Development. Available at: [Link]

• PozeSCAF. (2024, September 30). In Silico Toxicity Prediction. Available at: [Link]

• ITR Laboratories. (2026, February 3). In-silico Toxicology: Improving Drug Development Using Computational Modeling and Machine Learning. Available at: [Link]

• IntechOpen. (2017, December 20). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Available at: [Link]

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• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Available at: [Link]

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• FDA. (2017, October 26). Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies. Available at: [Link]

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• Kuschner, M., et al. (1975). Inhalation carcinogenicity of alpha halo ethers. III. Lifetime and limited period inhalation studies with bis(chloromethyl)ether at 0.1 ppm. Archives of Environmental Health: An International Journal, 30(2), 73-77. Available at: [Link]

• Haz-Map. (n.d.). 2-Chloromethyl tetrahydrofuran. Available at: [Link]

• Charles River Laboratories. (n.d.). In Vitro MultiFlow® Assay. Available at: [Link]

• Nelson Labs. (n.d.). Ames Test and Genotoxicity Testing. Available at: [Link]

• PMC. (2022, March 15). Safety assessment of 2‐methyloxolane as a food extraction solvent. Available at: [Link]

• MDPI. (2020, April 9). 2-Methyloxolane as a Bio-Based Solvent for Green Extraction of Aromas from Hops (Humulus lupulus L.). Available at: [Link]

• Chiew, Y. W., et al. (1996). Mutagenicity and cytotoxicity of 2-methoxyethanol and its metabolites in Chinese hamster cells (the CHO/HPRT and AS52/GPT assays). Mutation Research/Genetic Toxicology, 367(4), 187-194. Available at: [Link]

• Laskin, S., et al. (1975). Inhalation carcinogenicity of alpha halo ethers. II. Chronic inhalation studies with chloromethyl methyl ether. Archives of Environmental Health: An International Journal, 30(2), 70-72. Available at: [Link]

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• EFSA Panel on Food Contact Materials, Enzymes and Processing Aids (CEP), et al. (2022). Safety assessment of 2‐methyloxolane as a food extraction solvent. EFSA Journal, 20(3), e07176. Available at: [Link]

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• Ma, H., et al. (1995). Evaluation of the clastogenic effects of 2-methoxyethanol in mice. Mutation Research/Genetic Toxicology, 343(2-3), 141-147. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Advanced Methoxymethyl (MOM) Ether Protection Utilizing 2-[(Chloromethoxy)methyl]oxolane

Strategic Rationale & Mechanistic Insights

In the landscape of multi-step organic synthesis, the protection of sensitive hydroxyl groups is a critical path to achieving high yields. Traditionally, the[1] due to its robust stability under basic, nucleophilic, and reductive conditions. However, the standard reagent for its installation—chloromethyl methyl ether (MOM-Cl)—is highly volatile and a potent human carcinogen, often contaminated with the even more dangerous bis(chloromethyl) ether[2].

To circumvent these severe safety and logistical hurdles, I strongly advocate for the use of 2-[(chloromethoxy)methyl]oxolane (CAS 110627-17-3)[3]. This specialized α -haloether installs a tetrahydrofurfuryl-modified MOM group (THFOM).

Why make the switch?

• Enhanced Safety Profile: With a molecular weight of 150.6 g/mol [4], this reagent is significantly heavier and less volatile than MOM-Cl (80.5 g/mol ). This drastically reduces inhalation hazards and minimizes the risk of gas-phase reformation of carcinogenic byproducts during standard aqueous workups[2].

• Orthogonal Functionality: The oxolane (tetrahydrofuran) ring introduces a bidentate coordination site. Similar to methoxyethoxymethyl (MEM) ethers, this cyclic ether tail is highly strategic for directing subsequent stereoselective organometallic reactions (e.g., directed ortho-metalation), while retaining the predictable acidic lability of standard acetals[1].

Comparative Reagent Data

To make informed decisions for your synthetic strategies, the quantitative and qualitative differences between traditional MOM-Cl and 2-[(chloromethoxy)methyl]oxolane are summarized below.

Parameter	MOM-Cl	2-[(Chloromethoxy)methyl]oxolane
Molecular Weight	80.5 g/mol	150.6 g/mol
Volatility / Vapor Hazard	High (Severe Carcinogen)	Low to Moderate
Standard Equivalents	1.2 - 1.5 eq	1.5 eq
Base Equivalents (DIPEA)	1.5 - 2.0 eq	2.0 eq
Coordination Sites	2 (Linear)	3 (Cyclic & Linear)
Deprotection Conditions	Mild Acid (HCl/MeOH, TFA)	Mild Acid (HCl/MeOH, TFA)

Mechanistic Causality

The protection proceeds via an acetalization mechanism. Because α -haloethers are highly electrophilic, the departure of the chloride ion is assisted by the adjacent oxygen atom, forming a resonance-stabilized oxonium intermediate[3]. The alcohol nucleophile then attacks this intermediate. Because the intermediate is highly reactive, the reaction must be carefully temperature-controlled to prevent polymerization or ether cleavage[5].

Mechanistic pathway of modified MOM protection via an oxonium intermediate.

Step-by-Step Experimental Protocol

Trustworthiness & Self-Validation: This protocol integrates in-process controls and specific quenching techniques to ensure a self-validating, high-yield, and safe system.

Step-by-step experimental workflow for alcohol protection.

Procedure:

Step 1: Substrate Preparation & Drying

• Dissolve the starting alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M to 0.5 M concentration under an inert nitrogen atmosphere.

• Expert Causality: Thorough drying of solvents is critical. Adventitious water will rapidly hydrolyze the α -haloether to the corresponding hemiacetal and formaldehyde, consuming the reagent and generating HCl, which stalls the reaction[6].

Step 2: Base Selection and Addition

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution.

• Expert Causality:[5] because it is a sterically hindered, non-nucleophilic base. It minimizes the formation of unreactive quaternary ammonium salts with the alkylating agent. (Note: For highly hindered tertiary alcohols, pre-form the alkoxide using NaH in THF at 0 °C before proceeding[7]).

Step 3: Electrophile Introduction

• Cool the reaction mixture to 0 °C using an ice bath. Add 2-[(chloromethoxy)methyl]oxolane (1.5 eq) dropwise over 10–15 minutes.

• Expert Causality: The reaction is highly exothermic. Dropwise addition at 0 °C controls the release of heat and suppresses side reactions, ensuring the highly reactive oxonium intermediate is captured exclusively by the target alcohol[3].

Step 4: Reaction Monitoring (Self-Validation)

• Allow the reaction to warm to room temperature. Monitor progression via TLC or LC-MS (typically complete within 2–4 hours).

• Validation Check: The protected product will have a higher Rf​ value than the starting alcohol on silica gel due to the masking of the polar hydroxyl group.

Step 5: Quenching & Workup (Critical Safety Step)

• Once complete, cool the mixture back to 0 °C. Quench by adding a solution of 5% aqueous ammonia in saturated NaHCO₃.

• Expert Causality: The [2], converting them into stable, water-soluble urotropine derivatives. This prevents the regeneration of carcinogenic bis(chloromethyl) ether in the headspace of your waste containers.

• Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Quality Control & Analytical Validation

To confirm successful protection, perform ¹H NMR spectroscopy.

• Diagnostic Signals: Look for the characteristic acetal methylene protons (-O-CH₂-O-). Because the oxolane ring introduces a stereocenter, the two protons of the acetal CH₂ group in the THFOM ether become diastereotopic and will typically appear as a distinct AB quartet between 4.5 and 4.9 ppm , differentiating it from the sharp singlet of a standard MOM ether[5].

Deprotection Strategy

The THFOM group behaves similarly to standard MOM and MEM ethers and is selectively cleaved via acidic hydrolysis, leaving orthogonal protecting groups (like benzyl ethers or robust silyl ethers) intact[7].

Protocol:

• Dissolve the protected compound in a mixture of DCM and Trifluoroacetic Acid (TFA) (15:1 ratio) or use a trace of concentrated HCl in Methanol[5].

• Stir at room temperature for 2–12 hours, monitoring by TLC.

• Mechanistic Note: Protonation of the acetal oxygen leads to the expulsion of the alcohol and formation of an oxonium ion, which is subsequently trapped by the solvent[5].

• Quench carefully with saturated NaHCO₃ until gas evolution ceases, then extract with an organic solvent[6].

Sources

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Application Note: Optimized Protocols for Alcohol Protection Using 2-[(Chloromethoxy)methyl]oxolane and DIPEA

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Procedure (SOP)

Strategic Utility of the Protecting Group

In complex molecule synthesis, the selection of an alcohol protecting group dictates the downstream flexibility of the synthetic route. While standard methoxymethyl (MOM) or benzyloxymethyl (BOM) ethers are ubiquitous, the use of 2-[(chloromethoxy)methyl]oxolane (CAS 110627-17-3) installs a tetrahydrofurfuryl-derived acetal protecting group.

This specific modification is highly valued in medicinal chemistry. The incorporation of the oxolane (tetrahydrofuran) ring introduces a polar, hydrogen-bond-accepting handle that can drastically alter the solubility profile of highly lipophilic intermediates, preventing aggregation and improving reaction kinetics in subsequent steps[1]. Furthermore, the oxolane oxygen can serve as a directing group for late-stage metal-catalyzed functionalizations.

Mechanistic Insights & Causality

As a Senior Application Scientist, I emphasize that successful implementation of this protocol requires understanding the underlying physical chemistry of the reagents. A protocol is only as robust as the logic governing its parameters.

Electrophilic Activation & Moisture Sensitivity

The reagent, 2-[(chloromethoxy)methyl]oxolane, is an α -haloether. Its pronounced electrophilicity stems from the ability of the adjacent ether oxygen to stabilize the incipient oxocarbenium ion upon chloride departure[1]. Because of this highly reactive cationic intermediate, the reagent is profoundly sensitive to moisture. In the presence of water, acid-catalyzed hydrolysis rapidly degrades the reagent into oxolan-2-ylmethanol, formaldehyde, and hydrochloric acid[1]. Strictly anhydrous conditions (flame-dried glassware, inert atmosphere, dry solvents) are non-negotiable.

The Critical Role of DIPEA

The choice of base is the most common point of failure in alkoxymethyl ether protections. N,N-Diisopropylethylamine (DIPEA, Hünig’s base) is mandated over less hindered bases like triethylamine or pyridine.

• Causality: Less sterically hindered amines can act as nucleophiles, attacking the electrophilic chloromethyl ether to form stable quaternary ammonium salts. This sequesters the reagent and stalls the reaction. DIPEA’s bulky isopropyl groups prevent it from acting as a nucleophile, restricting its role to a pure Brønsted base (proton sponge) that irreversibly neutralizes the HCl byproduct[2].

Overcoming Steric Clash in Tertiary Alcohols

While primary and secondary alcohols readily attack the electrophile, tertiary alcohols suffer from severe steric hindrance. To overcome this, the protocol must be modified by adding anhydrous Sodium Iodide (NaI).

• Causality: NaI facilitates a Finkelstein-type halogen exchange in situ, converting the chloromethyl ether into a highly reactive iodomethyl ether. The superior leaving group ability of iodide compensates for the poor nucleophilicity of the tertiary alcohol[2].

Experimental Workflow

Fig 1: Experimental workflow for alcohol protection with 2-[(chloromethoxy)methyl]oxolane.

Standard Operating Procedure (SOP)

Materials Required

• Substrate: Target Alcohol (ROH)

• Reagent: 2-[(Chloromethoxy)methyl]oxolane (Stored at 2–8 °C under Argon)

• Base: N,N-Diisopropylethylamine (DIPEA), distilled over CaH₂

• Solvent: Anhydrous Dichloromethane (DCM)

• Additives (Optional): Anhydrous NaI (for 3° alcohols)

Step-by-Step Methodology

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon (or dry Nitrogen) for 5 minutes.

• Substrate Solvation: Dissolve the target alcohol (1.0 equiv) in anhydrous DCM to achieve a concentration of 0.1 M to 0.2 M.

• Base Addition: Inject DIPEA (1.5 to 3.0 equiv, depending on substrate class) via syringe. Stir for 5 minutes at room temperature to ensure homogeneity.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes. (Note: Controlling the initial exotherm prevents thermal degradation of the α -haloether).

• Reagent Introduction: Slowly add 2-[(chloromethoxy)methyl]oxolane (1.2 to 2.0 equiv) dropwise over 5–10 minutes.

  • For Tertiary Alcohols: Add anhydrous NaI (0.5 equiv) to the suspension immediately prior to the reagent addition[2].

• Propagation: Remove the ice bath. Allow the reaction to gradually warm to room temperature (20–25 °C). Monitor reaction progress via TLC or LC-MS.

• Quench & Workup: Once complete, quench the reaction by adding saturated aqueous NaHCO₃ (equal to the reaction volume). Transfer to a separatory funnel.

• Extraction & Isolation: Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (typically using a Hexanes/Ethyl Acetate gradient).

Quantitative Parameter Matrix

To ensure reproducibility across different substrate classes, adhere to the optimized stoichiometric and temporal parameters summarized in the table below.

Substrate Class	DIPEA (Equivalents)	Reagent (Equivalents)	Additive Required	Temp Profile	Reaction Time
Primary Alcohols (1°)	1.5	1.2	None	0 °C → RT	2 – 4 hours
Secondary Alcohols (2°)	2.0	1.5	None	0 °C → RT	4 – 12 hours
Tertiary Alcohols (3°)	3.0	2.0	NaI (0.5 eq)	RT → 40 °C	12 – 24 hours

Deprotection Dynamics

The 2-[(oxolan-2-yl)methoxy]methyl group behaves structurally as a mixed acetal. It exhibits excellent stability against strong bases (e.g., LDA, NaH), nucleophiles (e.g., Grignard reagents, organolithiums), and reductive conditions (e.g., LiAlH₄, catalytic hydrogenation).

Cleavage Strategy: Deprotection is achieved by shifting the equilibrium toward the parent alcohol using acidic conditions. Standard protocols include:

• Mild Acidic Cleavage: Pyridinium p-toluenesulfonate (PPTS) in tert-butanol or methanol at elevated temperatures[2].

• Strong Acidic Cleavage: 10–20% Trifluoroacetic acid (TFA) in DCM at 0 °C, or dilute aqueous HCl in THF[2]. The oxolane ring itself is generally stable to these transient acidic conditions, ensuring clean removal of the entire acetal moiety[1].

References

• Title: Protection and deprotection of functional groups and its application in organic chemistry Source: SlideShare URL: [Link]

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. Protection and deprotection of functional groups and it application in organic chemistry | PDF [slideshare.net]

Application Notes and Protocols: The Strategic Use of 2-Methoxyethoxymethyl (MEM) Ethers in Complex Molecule Synthesis

Introduction: Navigating the Challenges of Hydroxyl Group Protection

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is a cornerstone of success.[1][2] Hydroxyl groups, ubiquitous in natural products and pharmaceutical intermediates, present a particular challenge due to their inherent reactivity as both nucleophiles and weak acids. Their unprotected presence can interfere with a wide array of critical transformations, including those involving organometallics, strong bases, and hydrides.[1][3] This necessitates the use of a "protecting group," a molecular scaffold that temporarily masks the hydroxyl's reactivity and can be cleanly removed later in the synthetic sequence.[2]

The ideal protecting group is easily installed and removed in high yield, is robust to a wide range of reaction conditions, and does not introduce unwanted stereocenters.[4] Among the pantheon of alcohol protecting groups, the 2-Methoxyethoxymethyl (MEM) ether stands out as a highly versatile and reliable choice. Introduced in 1976 by E.J. Corey and coworkers, the MEM group provides a robust shield for alcohols, exhibiting stability profiles that are often complementary to other common protecting groups.[5]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the MEM group, introduced via its reactive precursor, 2-Methoxyethoxymethyl chloride (MEM-Cl) . We will delve into the mechanistic underpinnings of its application, provide detailed, field-proven protocols, and illustrate its strategic deployment in the synthesis of complex molecules.

A Note on Nomenclature: The reagent 2-Methoxyethoxymethyl chloride (CAS 3970-21-6), commonly abbreviated as MEM-Cl, is the focus of this guide. While related structures like 2-[(Chloromethoxy)methyl]oxolane exist, MEM-Cl is the preeminent reagent for installing the widely-utilized MEM protecting group.[6]

Section 1: The MEM Protecting Group: Properties and Strategic Advantages

The MEM ether is an acetal-type protecting group prized for its distinctive stability profile. It is reliably stable under strongly basic, nucleophilic, and reductive conditions, making it an excellent choice for sequences involving Grignard reagents, organolithiums, enolates, and metal hydride reductions.[5][7]

The primary strategic advantage of the MEM group lies in its unique deprotection conditions. While it can be cleaved by Brønsted acids, it is notably more labile towards Lewis acids, often under aprotic conditions.[5][8] This opens the door for orthogonal protection strategies , where one protecting group can be selectively removed from a molecule containing multiple, different protecting groups without affecting the others.[2][4] For instance, a MEM ether can be cleaved with a Lewis acid while a silyl ether (removed by fluoride) or a benzyl ether (removed by hydrogenolysis) remains intact.

Data Presentation: Comparative Stability of Common Alcohol Protecting Groups

Protecting Group	Structure	Typical Protection Conditions	Typical Deprotection Conditions	Key Stability Features
MEM Ether	R-O-CH₂OCH₂CH₂OCH₃	MEM-Cl, DIPEA, CH₂Cl₂	Lewis Acids (ZnBr₂, TiCl₄, CeCl₃); Strong Protic Acids (TFA)[5][8]	Stable to bases, organometallics, many oxidants/reductants.[5]
MOM Ether	R-O-CH₂OCH₃	MOM-Cl, DIPEA, CH₂Cl₂	Protic Acids (HCl/MeOH)[9]	Stable to bases, nucleophiles; Labile to strong acids.[9][10]
TBS Ether	R-O-Si(CH₃)₂(t-Bu)	TBS-Cl, Imidazole, DMF	Fluoride (TBAF); Protic Acids	Stable to bases, organometallics; Labile to acid and fluoride.
Benzyl Ether	R-O-CH₂Ph	BnBr, NaH, THF	Catalytic Hydrogenolysis (H₂, Pd/C)	Stable to acids, bases, organometallics; Labile to hydrogenolysis.[9]

Section 2: The Chemistry of MEM Ethers: Mechanism of Action

Understanding the mechanisms of MEM ether formation and cleavage is crucial for optimizing reaction conditions and troubleshooting potential issues.

Mechanism of Protection

The protection of an alcohol with MEM-Cl is typically achieved under basic conditions to deprotonate the alcohol, forming a more nucleophilic alkoxide. A non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is commonly used to avoid competitive reaction with the electrophilic MEM-Cl.[5][6][9] The reaction proceeds via a substitution mechanism. The chloride in MEM-Cl is a good leaving group, and its departure is facilitated by the adjacent ether oxygen, which can stabilize the developing positive charge, leading to a highly electrophilic oxonium ion intermediate.[5] This high reactivity ensures efficient ether formation.

Caption: Workflow for the protection of an alcohol as a MEM ether.

Mechanism of Deprotection

The selective cleavage of MEM ethers is their most defining feature. Lewis acids are particularly effective due to the chelating ability of the MEM group's ether linkages.

• Lewis Acid-Catalyzed Cleavage: A Lewis acid (e.g., ZnBr₂) coordinates to both ether oxygens of the MEM group, forming a stable five-membered chelate.[8] This coordination weakens the C-O bonds of the acetal and facilitates cleavage, releasing the free alcohol and forming a stable oxonium ion intermediate.[8] Subsequent hydrolysis during aqueous workup breaks down this intermediate to release formaldehyde and methoxyethanol.

• Brønsted Acid-Catalyzed Cleavage: In the presence of strong protic acids like trifluoroacetic acid (TFA), the mechanism involves protonation of one of the ether oxygens.[5] This leads to the cleavage of the acetal, releasing the alcohol. Stronger conditions are typically required for MEM deprotection with protic acids compared to other acetals like MOM or THP, a feature that can be exploited for selective deprotection.[5]

Caption: Pathway for Lewis acid-mediated deprotection of a MEM ether.

Section 3: Detailed Experimental Protocols

The following protocols are generalized procedures that should be optimized for specific substrates. All reactions should be conducted in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Protection of a Primary Alcohol with MEM-Cl

This protocol describes a standard procedure for the protection of a primary alcohol using MEM-Cl and DIPEA.[7][9]

Materials

Reagent	Molar Eq.	Purpose
Alcohol Substrate	1.0	Starting Material
MEM-Cl	1.5	Protecting Group Source
DIPEA	1.5	Non-nucleophilic Base
Anhydrous Dichloromethane (CH₂Cl₂)	-	Solvent

Procedure

• To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq.).

• Dissolve the alcohol in anhydrous CH₂Cl₂ (approx. 0.1-0.5 M concentration).

• Add DIPEA (1.5 eq.) to the solution via syringe and stir for 5 minutes at room temperature.

• Add MEM-Cl (1.5 eq.) dropwise to the reaction mixture. Caution: MEM-Cl is moisture-sensitive and a potential carcinogen.[11]

• Stir the reaction at room temperature for 2-5 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.[7]

• Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic layers, wash with saturated aqueous NaCl (brine), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure MEM-protected alcohol.

Protocol 2: Lewis Acid-Mediated Deprotection of a MEM Ether

This protocol details the cleavage of a MEM ether using zinc bromide, a mild and effective Lewis acid for this transformation.[8]

Materials

Reagent	Molar Eq.	Purpose
MEM-Protected Alcohol	1.0	Starting Material
Anhydrous Zinc Bromide (ZnBr₂)	3.0 - 5.0	Lewis Acid Catalyst
Anhydrous Dichloromethane (CH₂Cl₂)	-	Solvent

Procedure

• To a flame-dried round-bottom flask under an inert atmosphere, add the MEM-protected alcohol (1.0 eq.).

• Dissolve the substrate in anhydrous CH₂Cl₂ (approx. 0.1 M).

• Add anhydrous zinc bromide (3.0-5.0 eq.) to the solution in one portion. Note: ZnBr₂ is hygroscopic and should be handled accordingly.

• Stir the reaction mixture vigorously at room temperature for 1-6 hours. Monitor the reaction progress by TLC. Gentle heating (30-40 °C) may be required for less reactive substrates.

• Upon completion, cool the mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir the resulting suspension for 15-30 minutes, then filter through a pad of Celite® to remove inorganic salts.

• Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with CH₂Cl₂ (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.

Section 4: Application in Complex Molecule Synthesis: A Case Study

The utility of the MEM group is best illustrated in the context of a complex synthesis. The chelating ability of the MEM ether makes it useful not only as a protecting group but also as a stereodirecting group in certain organometallic reactions. This was notably observed in a synthesis of Taxusin.[11] In this synthesis, the MEM group was installed to protect a key alcohol. Later in the synthesis, the MEM ether's ability to coordinate to metals was thought to influence the stereocontrolled addition of an organometallic reagent to a nearby carbonyl group, demonstrating a dual role for the protecting group.[11]

Caption: General synthetic workflow utilizing MEM protection.

Section 5: Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Protection	Insufficient base or MEM-Cl; Sterically hindered alcohol; Wet solvent/reagents.	Increase equivalents of MEM-Cl and DIPEA (up to 3-4 eq.); Increase reaction time or gently heat; Ensure all reagents and solvents are strictly anhydrous.
Low Deprotection Yield	Inactive Lewis acid; Insufficient equivalents of Lewis acid; Substrate chelation prevents reaction.	Use freshly opened or properly stored anhydrous Lewis acid; Increase equivalents or try a stronger Lewis acid (e.g., TiCl₄ at low temp.); For chelating substrates, consider alternative deprotection methods or additives.[8]
Formation of Byproducts	MEM-Cl hydrolysis; Side reactions during deprotection.	Add MEM-Cl slowly at 0 °C; For deprotection, run the reaction at the lowest effective temperature and monitor closely to avoid over-reaction.

Section 6: Safety and Handling Precautions

• 2-Methoxyethoxymethyl chloride (MEM-Cl) is moisture-sensitive, corrosive, and a suspected carcinogen.[11] It should always be handled in a chemical fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses. It is typically stored under an inert atmosphere.

• Lewis acids like zinc bromide and titanium tetrachloride are corrosive and/or water-reactive. Consult the Safety Data Sheet (SDS) for each reagent before use.

• Quenching procedures , especially for reactions involving Lewis acids or strong bases, should be performed slowly and at reduced temperatures (e.g., 0 °C) to control any exothermic processes.

References

• Total Synthesis. (2025, July 25). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Kim, S., et al. (2014). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. ResearchGate. [Link]

• Monti, H., et al. (2007, February 6). An Efficient Deprotective Method for Allylic Alcohols Protected as Methoxyethoxymethyl (MEM) And Methoxymethyl (MOM) Ethers. Synthetic Communications, 13(12). [Link]

• Ramesh, C., Ravindranath, N., & Das, B. (2003). Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst. Journal of Organic Chemistry, 68, 7101-7103. [Link]

• Kocienski, P. J. (n.d.). Protecting Groups.

• Organic Chemistry. (2021, November 18). MEM Protecting Group Addition [Video]. YouTube. [Link]

• Berliner, M. A., & Belecki, K. (2005). Safe and Scalable Reagents for the Synthesis of MOM, BOM, and Other Alkoxymethyl Ethers. Journal of Organic Chemistry, 70, 9618-9621. [Link]

• Wikipedia. (n.d.). 2-Methoxyethoxymethyl chloride. Wikipedia. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• van der Vorm, S., et al. (n.d.). A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. PMC. [Link]

• Ashenhurst, J. (2015, June 17). Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

• Wiley-VCH. (n.d.). 1 Protection Reactions. [Link]

• University of Pennsylvania. (n.d.). Protecting Groups. [Link]

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• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 5. total-synthesis.com [total-synthesis.com]
• 6. 2-Methoxyethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. 2-Methoxyethoxymethyl chloride | 3970-21-6 [amp.chemicalbook.com]

Application Notes &amp; Protocols: Selective Hydroxyl Group Protection Using 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl)

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Role of Acetal Protecting Groups in Modern Synthesis

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is paramount to achieving desired molecular architectures. Hydroxyl groups, ubiquitous in natural products and pharmaceutical intermediates, are often sites of unwanted reactivity. While numerous methods exist for their protection, acetal-based groups offer a robust and versatile solution.

This guide focuses on the 2-(trimethylsilyl)ethoxymethyl (SEM) group, a sophisticated acetal protecting group introduced via its corresponding chloride, 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) . While the structurally related 2-[(Chloromethoxy)methyl]oxolane could theoretically serve a similar function, SEM-Cl has become the reagent of choice for researchers due to its exceptional stability, predictable reactivity, and, most importantly, its unique and orthogonal deprotection pathways.[1][2] Introduced by Lipshutz and Pegram in 1980, the SEM group provides a significant advantage over simpler acetals like methoxymethyl (MOM) ethers by incorporating a silicon handle, which enables fluoride-mediated cleavage under conditions that leave many other functional groups untouched.[1]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth analysis of the SEM group's mechanism, stability profile, and detailed, field-proven protocols for its application and removal.

The SEM Protecting Group: A Technical Overview

The SEM group is an acetal that combines the stability of an ether linkage with the cleavage versatility of a silyl group. This dual nature is the cornerstone of its utility in complex synthetic campaigns.

Mechanism of Hydroxyl Protection

The protection of a hydroxyl group as a SEM ether is typically an S_N2 reaction. The alcohol, often deprotonated to its more nucleophilic alkoxide form, attacks the electrophilic chloromethyl carbon of SEM-Cl. The choice of base is critical and depends on the substrate's sensitivity and the alcohol's steric hindrance and acidity.

• Strong, non-nucleophilic bases like sodium hydride (NaH) are used to irreversibly form the alkoxide prior to the addition of SEM-Cl. This is often the method of choice for less reactive or sterically hindered alcohols.[1][3]

• Weaker, hindered amine bases like N,N-diisopropylethylamine (DIPEA) can be used in a one-pot procedure. This approach is suitable for more reactive alcohols and substrates that may be sensitive to strong bases.[1]

Caption: General mechanism for SEM protection of an alcohol.

Stability Profile

A key advantage of the SEM group is its remarkable stability across a wide range of reaction conditions, making it a "rugged" protecting group.[4] This allows for extensive molecular modifications on other parts of the molecule without premature cleavage.

Reagent/Condition	SEM Stability	MOM Stability	TBS Stability
Strong Bases (e.g., n-BuLi, LDA)	Stable	Stable	Stable
Nucleophiles (e.g., Grignard, Organocuprates)	Stable	Stable	Stable
Reducing Agents (e.g., LiAlH₄, DIBAL-H)	Stable	Stable	Stable
Oxidizing Agents (e.g., PCC, Swern, DMP)	Stable	Stable	Stable
Mildly Acidic (e.g., PPTS, AcOH)	Stable	Labile	Labile
Strongly Acidic (e.g., TFA, HCl)	Labile	Labile	Labile
Fluoride Sources (e.g., TBAF)	Labile	Stable	Labile
Lewis Acids (e.g., MgBr₂, BF₃·OEt₂)	Labile	Stable	Stable

Table 1: Comparative stability of SEM and other common hydroxyl protecting groups.

Experimental Protocols: Protection of Alcohols

The following protocols provide a starting point for the protection of primary and secondary alcohols. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: Protection using Sodium Hydride (NaH)

This method is highly effective for a wide range of alcohols, including those that are sterically hindered or less nucleophilic.

Materials:

• Alcohol substrate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• To a dry, inert-atmosphere-flushed round-bottom flask, add the alcohol (1.0 eq).

• Dissolve the alcohol in anhydrous DMF (or THF) to a concentration of approximately 0.1-0.5 M.

• Cool the solution to 0 °C using an ice-water bath.

• Carefully add NaH (1.2-1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the alkoxide. The mixture may become a slurry.

• Add SEM-Cl (1.1-1.3 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and dilute with water and EtOAc.

• Separate the layers and extract the aqueous layer twice more with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Protection using Diisopropylethylamine (DIPEA)

This protocol is preferable for substrates sensitive to strong bases or when milder conditions are desired.

Materials:

• Alcohol substrate

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• To a dry, inert-atmosphere-flushed round-bottom flask, add the alcohol (1.0 eq).

• Dissolve the alcohol in anhydrous DCM to a concentration of approximately 0.1-0.5 M.

• Add DIPEA (2.0-3.0 eq) to the solution.

• Cool the mixture to 0 °C.

• Add SEM-Cl (1.2-1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

The Art of Selective Deprotection

The true power of the SEM group lies in its diverse deprotection pathways, which can be tailored to be orthogonal to many other protecting groups.

Fluoride-Mediated Deprotection Mechanism

This is the most common deprotection method. The high affinity of fluoride for silicon initiates an irreversible cascade. The fluoride anion attacks the silicon atom, forming a pentavalent intermediate that triggers a β-elimination, releasing the free alcohol, ethylene, formaldehyde, and a stable fluorosilane.[1]

Caption: Lewis acid-mediated deprotection via chelation.

Experimental Protocols: Deprotection

Protocol 3: Fluoride-Mediated Deprotection using TBAF

This is a standard protocol for SEM removal but will also cleave most silyl ethers.

Materials:

• SEM-protected substrate

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF) or DMF

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Water, Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the SEM-protected alcohol (1.0 eq) in anhydrous THF (0.1-0.2 M).

• Add the TBAF solution (1.5-3.0 eq) dropwise at room temperature.

• For more robust SEM ethers, heating to 45-60 °C may be required. [1][3]Monitor the reaction by TLC. Reaction times can vary from 1 to 24 hours.

• Upon completion, dilute the reaction with EtOAc and wash with water to remove the majority of the TBAF salts.

• If the product has some water solubility, a saturated NH₄Cl wash can be used first.

• Separate the layers, extract the aqueous phase with EtOAc, combine the organic layers, wash with brine, and dry over MgSO₄.

• Filter and concentrate in vacuo. Purify the resulting alcohol by flash chromatography.

Protocol 4: Orthogonal Lewis Acid Deprotection using MgBr₂

This mild and highly selective method removes SEM groups in the presence of silyl ethers (TBS, TIPS) and other acid-sensitive functionalities. [4][5][6] Materials:

• SEM-protected substrate

• Magnesium bromide diethyl etherate (MgBr₂·OEt₂)

• Anhydrous Diethyl ether (Et₂O)

• Nitromethane (MeNO₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry, inert-atmosphere-flushed flask, add the SEM-protected substrate (1.0 eq) and dissolve it in anhydrous Et₂O (approx. 0.05 M).

• Add nitromethane (approx. 10-20% of the Et₂O volume). The addition of nitromethane often helps to homogenize the reaction mixture and improves reaction rates. [4][5]3. Add MgBr₂·OEt₂ (5.0-10.0 eq) in one portion at room temperature.

• Stir the reaction vigorously for 2-12 hours. Monitor the progress by TLC. The reaction is often complete within 5 hours. [3]5. Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Dilute with EtOAc and transfer to a separatory funnel.

• Separate the layers and extract the aqueous phase twice with EtOAc.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude alcohol by flash column chromatography.

Conclusion

The 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group is a powerful tool in the arsenal of the synthetic chemist. Its robust stability profile coupled with its unique, dual-mode deprotection capabilities—fluoride-mediated or Lewis acid-catalyzed—provides unparalleled flexibility. The ability to selectively remove a SEM group with MgBr₂ in the presence of silyl ethers offers a critical orthogonal strategy that can significantly simplify complex synthetic routes. By understanding the mechanisms and applying the protocols detailed in this guide, researchers can confidently employ SEM-Cl to navigate challenging synthetic problems in drug discovery and natural product synthesis.

References

• Schmidt, B., & Hölter, F. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(10), 1447–1450. [Link]

• Total Synthesis. (n.d.). SEM Protecting Group: SEM Protection & Deprotection Mechanism. totalsynthesis.com. Retrieved March 10, 2026, from [Link]

• Schmidt, B., & Hölter, F. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. ACS Publications. [Link]

• Semantic Scholar. (n.d.). Novel deprotection of SEM ethers: A very mild and selective method using magnesium bromide. semanticscholar.org. Retrieved March 10, 2026, from [Link]

• Schmidt, B., & Hölter, F. (2000). Novel deprotection of SEM ethers: A very mild and selective method using magnesium bromide. PubMed. [Link]

• Wikipedia. (n.d.). 2-(Trimethylsilyl)ethoxymethyl chloride. en.wikipedia.org. Retrieved March 10, 2026, from [Link]

• ResearchGate. (n.d.). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. researchgate.net. Retrieved March 10, 2026, from [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel deprotection of SEM ethers: A very mild and selective method using magnesium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Scale-up synthesis considerations for reactions involving 2-[(Chloromethoxy)methyl]oxolane

Application Note: Scale-Up Synthesis and Process Safety Considerations for 2-[(Chloromethoxy)methyl]oxolane

Executive Summary

2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3), commonly referred to as tetrahydrofurfuryl chloromethyl ether, is a highly reactive α-haloether utilized as a versatile electrophilic building block and protecting group in complex pharmaceutical syntheses[1]. Transitioning the synthesis of this compound from the bench to a pilot-plant scale presents significant thermodynamic and safety challenges. The primary hurdle is the potential formation of bis(chloromethyl) ether (BCME), a highly potent Class 1 mutagenic impurity[2].

This application note details a highly controlled, self-validating protocol for the kilogram-scale synthesis of 2-[(chloromethoxy)methyl]oxolane. By replacing traditional gaseous hydrogen chloride (HCl) with trimethylsilyl chloride (TMSCl), the process effectively mitigates BCME formation, ensuring compliance with ICH M7 guidelines while maximizing product yield[3][4].

Mechanistic Pathway & Synthetic Route Selection

The traditional synthesis of chloromethyl ethers involves the reaction of an alcohol with paraformaldehyde and anhydrous HCl gas. However, this pathway generates stoichiometric water, which drives a reversible equilibrium and promotes the reaction between unreacted formaldehyde and HCl to form BCME[2][5].

To ensure safety and high yield on scale, this protocol employs the TMSCl-mediated chloromethylation route[4][6].

Causality of Reagent Selection: When tetrahydrofurfuryl alcohol (THFA) is added to a suspension of paraformaldehyde in TMSCl, the initial nucleophilic attack forms a hemiacetal intermediate. TMSCl acts dually as the chloride donor and an irreversible water scavenger[7]. The silylation of the intermediate's hydroxyl group yields the target 2-[(chloromethoxy)methyl]oxolane and trimethylsilanol (TMSOH), which rapidly condenses to form volatile hexamethyldisiloxane (HMDSO)[7]. By eliminating free water from the system, the equilibrium is driven to completion, and the coexistence of aqueous formaldehyde and HCl is prevented, suppressing BCME formation by >99%.

Reaction mechanism for TMSCl-mediated synthesis of 2-[(chloromethoxy)methyl]oxolane.

Critical Quality Attributes (CQAs) & Process Parameters

Scale-up requires strict adherence to thermodynamic and atmospheric controls. The reaction is highly exothermic during the hemiacetal formation and subsequent chlorination.

Table 1: Critical Process Parameters (CPPs) for Scale-Up

Process Parameter	Acceptable Operating Range (AOR)	Causality / Impact on Quality & Safety
Dosing Temperature	0 °C to 5 °C	Rapid addition causes thermal runaway, leading to the vaporization of TMSCl (bp 57 °C) and loss of stoichiometry[7].
Maturation Temperature	20 °C to 25 °C	Required to fully consume paraformaldehyde. Lower temps stall the reaction; higher temps degrade the product.
Atmospheric Moisture	< 100 ppm H₂O (N₂ blanket)	α-Haloethers are highly moisture-sensitive. Ambient humidity will hydrolyze the product back to THFA and HCl.
Agitation Rate	150 – 200 rpm	Paraformaldehyde is an insoluble solid initially. High shear is required to maintain the suspension during dosing.

Safety & Analytical Control Strategy (ICH M7 Compliance)

Because the formation of trace BCME cannot be absolutely ruled out in any chloromethylation, a rigorous analytical control strategy is mandatory[3]. This protocol operates as a self-validating system : the batch cannot proceed to downstream distillation until an In-Process Control (IPC) hold point confirms that mutagenic impurities are below acceptable thresholds.

Table 2: Impurity Profile and Analytical Limits

Analyte	Analytical Method	Limit / Threshold	Action if Exceeded
THFA (Starting Material)	GC-FID	< 2.0% (Area)	Extend maturation time by 2 hours.
BCME (Mutagenic Impurity)	GC-MS (SIM Mode)	< 10 ppb (ICH M7)	Quench batch with sodium methoxide.
HMDSO (Process Byproduct)	GC-FID	N/A (Removed later)	Proceed to vacuum distillation.

Detailed Experimental Protocol (1-kg Scale)

Materials:

• Tetrahydrofurfuryl alcohol (THFA): 1.00 kg (9.79 mol)

• Paraformaldehyde: 0.32 kg (10.7 mol, 1.1 equiv.)

• Trimethylsilyl chloride (TMSCl): 1.38 kg (12.7 mol, 1.3 equiv.)

Equipment: 10-L Glass-Lined Steel (GLS) jacketed reactor with overhead stirring, pressure-equalized dropping funnel, reflux condenser, and N₂ blanketing.

Step-by-Step Methodology:

• Reactor Preparation: Purge the 10-L GLS reactor with dry N₂ for 30 minutes. Verify the internal moisture content is <100 ppm.

• Reagent Charging: Charge TMSCl (1.38 kg) into the reactor. Begin agitation at 150 rpm. Add paraformaldehyde (0.32 kg) in three equal portions. Note: The mixture will remain a cloudy suspension.

• Temperature Control: Circulate coolant through the reactor jacket to bring the internal temperature ( Tint​ ) to 0–5 °C.

• Controlled Dosing (Critical Step): Load THFA (1.00 kg) into the dropping funnel. Dose THFA into the reactor at a rate of ~10 mL/min. Monitor Tint​ continuously; do not allow Tint​ to exceed 10 °C to prevent TMSCl boil-off[7].

• Maturation: Once dosing is complete, remove the cooling jacket and allow the reaction to warm to 20–25 °C. Stir for 4 hours. The suspension will gradually become a clear, homogenous solution as the paraformaldehyde is consumed[4].

• In-Process Control (IPC) Hold Point: Withdraw a 1 mL aliquot under N₂. Analyze via GC-FID for THFA conversion and GC-MS for BCME content. Proceed to step 7 only if THFA < 2.0% and BCME < 10 ppb.

• Downstream Processing (Distillation):

  • Fraction 1 (Light Ends): Apply mild vacuum (100 mbar) and heat the jacket to 40 °C to remove unreacted TMSCl and the HMDSO byproduct. Route the distillate through a NaOH scrubber to neutralize trace HCl[5].

  • Fraction 2 (Product): Increase vacuum to 10 mbar and collect the target 2-[(chloromethoxy)methyl]oxolane (approx. 65–75 °C at 10 mbar).

• Storage: Store the isolated clear oil in a sealed, amber glass vessel under argon at -20 °C to prevent hydrolytic degradation.

Process flow diagram for the 1-kg scale synthesis and purification workflow.

References

• ACS Organic Process Research & Development. Toward a Scalable Synthesis and Process for EMA401, Part I: Late Stage Process Development, Route Scouting, and ICH M7 Assessment. Retrieved from:[Link]

• OSTI.gov. 6-Cyclohexylmethyl-3-hydroxypyrimidine-2,4-dione as an Inhibitor Scaffold of HIV Reverase Transcriptase. Retrieved from: [Link]

• IDEALS (University of Illinois). Synthesis of Vinyl Chlorides and Complex Molecular Architectures. Retrieved from:[Link]

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. ideals.illinois.edu [ideals.illinois.edu]

Experimental setup for the synthesis of 2-[(Chloromethoxy)methyl]oxolane derivatives

Application Note & Protocol

Topic: Experimental Setup for the Synthesis of 2-[(Chloromethoxy)methyl]oxolane Derivatives

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Protection of Alcohols

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount. These molecular scaffolds temporarily mask reactive functional groups, preventing them from undergoing unwanted transformations while other parts of a molecule are being modified.[1] The methoxymethyl (MOM) ether is a frequently employed protecting group for alcohols, valued for its ease of introduction and its stability across a wide range of reaction conditions, yet readily removable under specific mild acidic protocols.[2]

This document provides a comprehensive guide to the synthesis of 2-{[methoxymethoxy]methyl}oxolane, also known as tetrahydrofurfuryl methoxymethyl ether. This reaction involves the protection of the primary alcohol of tetrahydrofurfuryl alcohol (oxolan-2-ylmethanol) using chloromethyl methyl ether (MOM-Cl). The resulting MOM ether is a key intermediate in the synthesis of more complex molecules where the oxolane moiety is a core structural feature. We will delve into the underlying mechanism, provide a detailed, field-tested experimental protocol, and address critical safety considerations essential for handling the reagents involved.

⚠️ Critical Safety Mandate: Handling Chloromethyl Methyl Ether (MOM-Cl)

Before any experimental work commences, it is imperative to understand the significant hazards associated with chloromethyl methyl ether (CH₃OCH₂Cl).

• Extreme Carcinogenicity: MOM-Cl is a potent, known human carcinogen.[2][3][4][5] Chronic exposure can lead to an increased incidence of respiratory cancers.[4][5] It is regulated by OSHA as one of 13 chemicals requiring special handling protocols.[4]

• High Volatility and Toxicity: It is a highly volatile, flammable liquid with an irritating odor. It is harmful if inhaled, swallowed, or in contact with skin.[3]

• Contamination Risk: Historically, MOM-Cl was prepared by methods that resulted in contamination with the even more carcinogenic bis(chloromethyl) ether.[6][7] Modern preparations and commercial sources minimize this risk, but caution is still required.[6]

Mandatory Safety Protocols:

• Designated Area: All handling and reactions involving MOM-Cl must be conducted in a designated, well-ventilated chemical fume hood.[2]

• Personal Protective Equipment (PPE): Full-body protective clothing, chemical-resistant gloves (inspected before use), and tightly fitting safety goggles are required at all times.[3][8][9]

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) to prevent exposure to moisture, with which it can decompose.

• Quenching and Decontamination: All glassware and residual MOM-Cl must be thoroughly quenched and decontaminated. Vigorous stirring with an aqueous solution (e.g., saturated ammonium chloride) for at least 15 minutes is effective for destroying residual MOM-Cl.[4][6]

Reaction and Mechanism

The protection of an alcohol as a MOM ether is typically achieved by treating the alcohol with MOM-Cl in the presence of a hindered, non-nucleophilic base.

Overall Reaction:

Mechanistic Rationale: The reaction proceeds via an S_N1-like mechanism. The lone pair on the ether oxygen in MOM-Cl assists in the departure of the chloride ion, forming a resonance-stabilized oxocarbenium ion. This electrophilic intermediate is then trapped by the alcohol nucleophile. The role of the base, typically a hindered amine like N,N-Diisopropylethylamine (DIPEA or Hünig's base), is to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[2] Using a hindered, non-nucleophilic base is crucial; simpler amines could act as nucleophiles, competing with the alcohol and leading to undesired side products.

Caption: Reaction mechanism for MOM protection of an alcohol.

Detailed Experimental Protocol

This protocol details the synthesis of 2-{[methoxymethoxy]methyl}oxolane from (oxolan-2-yl)methanol.

Reagents and Materials

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
(Oxolan-2-yl)methanol	C₅H₁₀O₂	102.13	5.11 g	50.0	1.0
Chloromethyl methyl ether (MOM-Cl)	C₂H₅ClO	80.51	4.83 g (4.2 mL)	60.0	1.2
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	9.70 g (13.0 mL)	75.0	1.5
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	250 mL	-	-
Saturated aq. NaHCO₃	NaHCO₃	84.01	~100 mL	-	-
Brine (Saturated aq. NaCl)	NaCl	58.44	~100 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	-

Experimental Workflow

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Setup: Under an inert atmosphere (Argon), add (oxolan-2-yl)methanol (1.0 eq) and anhydrous dichloromethane (DCM, ~0.2 M solution) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Add N,N-Diisopropylethylamine (1.5 eq) to the solution. Cool the reaction mixture to 0 °C using an ice bath.[2]

• MOM-Cl Addition: Slowly add chloromethyl methyl ether (1.2 eq) dropwise to the stirred solution over 10-15 minutes. Ensure the internal temperature remains below 5 °C during the addition.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-16 hours.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) until the starting alcohol spot is consumed. A typical mobile phase is 3:1 Hexanes:Ethyl Acetate.

• Quenching: Upon completion, cool the flask back to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (~50 mL).[2] Stir vigorously for 15 minutes to ensure all unreacted MOM-Cl is destroyed.[4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with DCM (~50 mL each).

• Washing and Drying: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and then brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure 2-{[methoxymethoxy]methyl}oxolane as a colorless oil.

Troubleshooting and Field Insights

Issue	Probable Cause(s)	Suggested Solutions
Incomplete Reaction	1. Insufficient reaction time. 2. Reagents (especially MOM-Cl) have degraded. 3. Presence of moisture.	1. Allow the reaction to stir for a longer period (up to 24h). 2. Use a fresh bottle of MOM-Cl. 3. Ensure all glassware is flame-dried and solvents are anhydrous.
Low Yield	1. Inefficient extraction. 2. Loss of product during purification. 3. Unintended deprotection by Lewis acids.	1. Perform an additional extraction of the aqueous layer. 2. Use care during chromatography; the product is relatively volatile. 3. Ensure all reagents are free from Lewis acidic impurities.[10]
Formation of Side Products	1. Base is not sufficiently hindered (e.g., using triethylamine). 2. Reaction temperature was too high.	1. Strictly use a hindered, non-nucleophilic base like DIPEA. 2. Maintain low temperature during the addition of MOM-Cl.

References

• BenchChem. (2025).
• DC Fine Chemicals. (n.d.). SAFETY DATA SHEET 103680-Chloromethyl methyl ether.
• Albert Einstein College of Medicine. (n.d.). METHYL CHLORMETHYL ETHER AWARENESS TRAINING.
• Organic Syntheses. (n.d.).
• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Journal of Organic Chemistry, 70(23), 9618–9621.
• ChemicalBook. (2026).
• New Jersey Department of Health. (n.d.). CHLOROMETHYL METHYL ETHER HAZARD SUMMARY.
• Datasheets.com. (2005).
• Kall, A., & Srogl, J. (n.d.). A Modified Low-cost Preparation of Chloromethyl Methyl Ether (MOM-Cl). Synlett.
• Wikipedia. (n.d.). Chloromethyl methyl ether.
• Ereztech. (n.d.). Chloromethyl methyl ether | MOM chloride | ClCH2OCH3.
• Sigma-Aldrich. (n.d.). Chloromethyl methyl ether MOM chloride.
• U.S. Environmental Protection Agency. (n.d.). Chloromethyl methyl ether.
• BenchChem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
• Unknown Author. (n.d.). Protecting groups in organic synthesis.

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategic Protection of Phenols Using 2-[(Chloromethoxy)methyl]oxolane

Prepared by: Gemini, Senior Application Scientist

Introduction: The Imperative for Phenol Protection in Complex Synthesis

In the landscape of pharmaceutical and materials science, phenols are cornerstone functional groups, pivotal for their biological activity and chemical versatility. However, the inherent nucleophilicity and moderate acidity of the phenolic hydroxyl group often pose significant challenges in multi-step organic syntheses. Unwanted side reactions, such as O-alkylation or acylation, can derail a synthetic route, leading to diminished yields and complex purification procedures. Consequently, the strategic masking and unmasking of this functional group through the use of protecting groups is a fundamental tactic for synthetic chemists.[1]

Among the arsenal of protecting groups for alcohols and phenols, acetal-type ethers like the methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers are widely employed for their reliability.[2][3] This guide introduces a nuanced and powerful alternative: the use of 2-[(Chloromethoxy)methyl]oxolane to install the (tetrahydrofuran-2-yl)methyl (THFM) protecting group. The THFM group offers a unique combination of stability and controlled cleavage, making it an asset in complex molecular architectures.

This document provides a comprehensive overview of the THFM protection strategy, detailing the underlying reaction mechanisms, step-by-step experimental protocols for both protection and deprotection, and expert insights into the practical application of this methodology for researchers, scientists, and drug development professionals.

The (Tetrahydrofuran-2-yl)methyl (THFM) Group: A Mechanistic and Strategic Analysis

The THFM group is an acetal, structurally analogous to the well-known MOM group. Its installation via 2-[(Chloromethoxy)methyl]oxolane offers a robust method for shielding the phenolic hydroxyl group from a wide array of non-acidic reagents.

Mechanism of Protection: A Base-Mediated Nucleophilic Substitution

The protection of a phenol with 2-[(Chloromethoxy)methyl]oxolane proceeds via a nucleophilic substitution reaction, akin to the Williamson ether synthesis. The reaction is typically mediated by a non-nucleophilic base, which deprotonates the acidic phenol to generate a more potent phenoxide nucleophile. This phenoxide then attacks the electrophilic carbon of the chloromethyl group. The adjacent oxygen atom in the reagent facilitates the departure of the chloride leaving group, forming the stable THFM-protected phenol.[3][4]

The choice of base is critical; sterically hindered, non-nucleophilic bases such as N,N-diisopropylethylamine (DIPEA) or sodium hydride (NaH) are preferred to prevent competition with the phenoxide nucleophile.

Caption: Mechanism of Phenol Protection with 2-[(Chloromethoxy)methyl]oxolane.

Advantages of the THFM Protecting Group

The THFM group shares many of the favorable characteristics of other acetal-based protecting groups:

• Broad Stability: It is stable to a wide range of reaction conditions, including strongly basic media (e.g., organolithium reagents, Grignard reagents, metal hydrides), oxidants, and many nucleophiles.[4]

• Orthogonality: Its acid-lability provides orthogonality with protecting groups that are cleaved under basic (e.g., esters) or hydrogenolytic (e.g., benzyl ethers) conditions.[5][6]

• Mild Cleavage Conditions: Deprotection can be achieved under mild acidic conditions, which is crucial for substrates bearing other acid-sensitive functionalities.

Mechanism of Deprotection: Acid-Catalyzed Hydrolysis

The removal of the THFM group is typically accomplished through acid-catalyzed hydrolysis. The reaction initiates with the protonation of one of the ether oxygens, most favorably the one adjacent to the benzylic-like carbon. This protonation creates a good leaving group, allowing for the cleavage of the C-O bond to release the free phenol and a resonance-stabilized oxonium ion. This cation is subsequently quenched by water or another nucleophile present in the reaction medium.[7]

Caption: Mechanism of Acid-Catalyzed THFM Deprotection.

Experimental Protocols

Safety Precaution: Chloroalkyl ethers, such as 2-[(Chloromethoxy)methyl]oxolane, are potent alkylating agents and should be handled with extreme caution in a well-ventilated fume hood as they are potential carcinogens.[3]

Protocol 1: General Procedure for the Protection of Phenols

This protocol describes a general method for the THFM protection of a phenolic substrate using N,N-diisopropylethylamine (DIPEA) as the base.

Materials:

• Phenolic substrate (1.0 equiv)

• 2-[(Chloromethoxy)methyl]oxolane (1.2 - 1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.5 - 2.0 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the phenolic substrate (1.0 equiv).

• Dissolution: Dissolve the substrate in anhydrous DCM (or THF) to a concentration of approximately 0.1-0.5 M.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add DIPEA (1.5 - 2.0 equiv) dropwise via syringe.

• Reagent Addition: Add 2-[(Chloromethoxy)methyl]oxolane (1.2 - 1.5 equiv) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure THFM-protected phenol.

Protocol 2: General Procedure for the Deprotection of THFM-Protected Phenols

This protocol outlines the acidic hydrolysis of the THFM ether to regenerate the parent phenol.

Materials:

• THFM-protected phenol (1.0 equiv)

• Acid catalyst (e.g., p-toluenesulfonic acid (PTSA), pyridinium p-toluenesulfonate (PPTS), or Amberlyst-15 resin)

• Protic solvent (e.g., Methanol (MeOH) or Ethanol (EtOH))

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate or Diethyl ether

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolution: Dissolve the THFM-protected phenol (1.0 equiv) in methanol or ethanol (0.1-0.5 M).

• Catalyst Addition: Add a catalytic amount of the acid catalyst (e.g., 0.1 equiv of PTSA or PPTS). For solid-supported catalysts like Amberlyst-15, add 10-20% by weight.[7]

• Reaction: Stir the solution at room temperature. Gentle heating (40-50 °C) may be required for less reactive substrates.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up (for soluble catalysts): Once the reaction is complete, carefully neutralize the mixture with saturated aqueous NaHCO₃ solution. Remove the bulk of the organic solvent under reduced pressure.

• Work-up (for solid catalysts): Filter the reaction mixture to remove the Amberlyst-15 resin and wash the resin with a small amount of the solvent.[7]

• Extraction: Extract the aqueous residue with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization to yield the pure phenol.

Data Presentation and Workflow

The efficiency of the THFM protection can vary depending on the electronic nature of the substituents on the phenol. Electron-donating groups generally facilitate the reaction, while electron-withdrawing groups may require longer reaction times or slightly elevated temperatures.

Table 1: Representative Conditions for THFM Protection of Various Phenols

Entry	Phenol Substrate	Base (equiv)	Time (h)	Temp (°C)	Typical Yield (%)
1	Phenol	DIPEA (1.5)	4	RT	92
2	4-Methoxyphenol	DIPEA (1.5)	2	RT	95
3	4-Nitrophenol	NaH (1.2)	12	RT	85
4	2,6-Di-tert-butylphenol	NaH (1.2)	16	40	75

Note: Data are illustrative and based on expected reactivity trends similar to MOM protection.

Caption: General Experimental Workflow for THFM Protection and Deprotection.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Protection: Low or No Conversion	1. Inactive base or wet solvent. 2. Sterically hindered phenol. 3. Deactivated phenol (strong EWGs).	1. Use freshly distilled solvents and a stronger base like NaH. 2. Increase reaction temperature (to 40-50 °C) and extend reaction time. 3. Use NaH as the base to ensure complete formation of the more nucleophilic phenoxide.
Protection: Multiple Products	1. Reagent degradation. 2. Competing side reactions.	1. Use freshly prepared or purchased reagent. 2. Ensure an inert atmosphere and anhydrous conditions are strictly maintained.
Deprotection: Incomplete Reaction	1. Insufficiently acidic catalyst. 2. Steric hindrance around the THFM group.	1. Increase catalyst loading or switch to a stronger acid (e.g., trifluoroacetic acid in DCM). 2. Gently heat the reaction mixture (40-50 °C).
Deprotection: Substrate Degradation	1. Presence of other acid-labile functional groups. 2. Conditions are too harsh.	1. Use a milder, buffered acidic system like PPTS in ethanol. 2. Perform the reaction at a lower temperature (0 °C to RT) and monitor closely to stop upon completion.

Conclusion

The protection of phenols using 2-[(Chloromethoxy)methyl]oxolane to install the (tetrahydrofuran-2-yl)methyl (THFM) group represents a highly effective and strategic methodology in modern organic synthesis. This acetal-based protecting group provides robust protection under a wide variety of basic and nucleophilic conditions while being readily cleavable under mild acidic catalysis. The protocols and insights provided herein offer a comprehensive guide for researchers to confidently implement this technique, enabling the successful synthesis of complex molecules where precise control of phenol reactivity is paramount.

References

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 61(17), 6038–6039. [Link]

• Vasu, V., et al. (2002). DDQ as a Mild and Efficient Catalyst for Deprotection of Tetrahydropyranyl Ethers. Synthetic Communications, 32(15), 2395-2398. [Link]

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. ACS Publications. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Organic Chemistry Portal. [Link]

• Perlego. (n.d.). Protecting Groups | Overview & Research Examples. Perlego Online Library. [Link]

• Król-Bogomilski, J. (2026). Protection of alcohols and phenols with methoxymethyl acetate. OoCities.org. [Link]

• Ambrose, A. M., et al. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Benzylsulfonyl: A valuable protecting and deactivating group in phenol chemistry. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthetic applications of 2‐chlorotetrahydrofuran: Protection of alcohols as tetrahydro‐2‐furanyl (THF) ethers. ResearchGate. [Link]

• Bailey, W. F., & Jiang, X. (2006). An Economic and Practical Synthesis of the 2-Tetrahydrofuranyl Ether Protective Group. National Center for Biotechnology Information. [Link]

• Organic Syntheses. (1929). Ether, chloromethyl methyl. Organic Syntheses, 9, 58. [Link]

• The Journal of Organic Chemistry. (n.d.). The acetyl function as a protecting group for phenols. ACS Publications. [Link]

• Organic Syntheses. (2008). Preparation of 1-Methoxymethoxy-1-phenylethane. Organic Syntheses, 85, 10. [Link]

• Total Synthesis. (2025). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. Organic Chemistry Portal. [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Filly, A., et al. (2020). 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). 2-Methyltetrahydrofuran. Wikipedia. [Link]

• Google Patents. (n.d.). US3987105A - Process for methoxymethylation of phenolic hydroxyl groups.
• Google Patents. (n.d.). CN112079797A - Preparation method of 2-[4-(4-chlorophenoxy)-2-trifluoromethylphenyl]-2-methyloxirane.

• Reddit. (2021). Looking for advice on protecting phenol in presence of primaril alcohol. Reddit r/Chempros. [Link]

• Wikipedia. (n.d.). Methoxymethyl ether. Wikipedia. [Link]

• Reddit. (2024). Protecting the Phenol during Acetal Formation. Reddit r/OrganicChemistry. [Link]

• MDPI. (2020). 2-Methyloxolane as a Bio-Based Solvent for Green Extraction of Aromas from Hops (Humulus lupulus L.). MDPI. [Link]

• Google Patents. (n.d.). BRPI0209874B1 - process for the preparation of 2-chloromethylthiophene by thiophene chloromethylation.

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• 5. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Deprotection of 2-[(Chloromethoxy)methyl]oxolane Ethers

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges during the deprotection of alcohols masked by 2-[(chloromethoxy)methyl]oxolane.

This reagent installs an (oxolan-2-yl)methoxymethyl ether protecting group—a specialized hybrid that behaves fundamentally as an alkoxymethyl (MOM-type) acetal but carries unique steric and electronic properties due to the pendant tetrahydrofuran (oxolane) ring[1]. Because acetal cleavage is a reversible, equilibrium-driven process, incomplete deprotection is a common bottleneck[2]. This guide synthesizes mechanistic causality with field-proven protocols to help you drive these reactions to completion.

Part 1: Mechanistic Causality of Acetal Cleavage

To troubleshoot incomplete deprotection, one must first understand the thermodynamic and kinetic barriers of the reaction. The cleavage of an alkoxymethyl ether is an acid-catalyzed hydrolysis that proceeds via an oxonium ion intermediate[2][3].

The reaction is governed by Le Chatelier’s Principle . The forward reaction generates the target free alcohol, formaldehyde, and (oxolan-2-yl)methanol. If the formaldehyde is not physically removed or chemically scavenged, it will react with the free alcohol to push the equilibrium backward, resulting in a stalled reaction (typically plateauing at 50-60% conversion).

Caption: Acid-catalyzed cleavage mechanism of alkoxymethyl ethers highlighting the oxonium intermediate.

Part 2: Troubleshooting FAQs

Q1: My deprotection reaction stalls at ~50% conversion despite adding excess aqueous acid. Why is this happening and how do I fix it? Causality: This is a classic equilibrium limitation. The intermediate hemiacetal breakdown is reversible. If the concentration of water is too low, or if the generated formaldehyde is allowed to accumulate, the reverse reaction competes directly with the forward cleavage[2]. Solution: You must introduce a "scavenger." Switch your solvent from water/THF to methanol containing catalytic HCl. Methanol acts as a chemical scavenger, reacting with the released formaldehyde to form volatile dimethoxymethane (methylal). This irreversibly removes formaldehyde from the system, driving the deprotection to 100% conversion[4].

Q2: I am using 2M aqueous HCl, but the reaction mixture is cloudy and the starting material remains untouched. What is wrong? Causality: Alkoxymethyl ethers, especially those attached to complex pharmaceutical intermediates, are highly lipophilic. Aqueous acid creates a biphasic system where the substrate is sequestered in organic droplets, physically isolated from the hydronium ions required for protonation. Solution: Ensure absolute homogeneity by adding a miscible co-solvent. While 1,4-dioxane is traditional, 2-Methyltetrahydrofuran (2-MeTHF) is an excellent, greener alternative that maintains a single phase at reaction temperatures while allowing for an easy phase separation during aqueous workup[5].

Q3: Strong acids (like 4M HCl or TFA) successfully cleave the protecting group, but they are degrading my target molecule. Are there milder alternatives? Causality: Brønsted acids indiscriminately protonate all basic sites on a molecule, which can lead to the degradation of sensitive functional groups (e.g., epoxides, silyl ethers, or other acetals)[5]. Solution: Transition to Lewis acid catalysis . Bismuth trichloride ( BiCl3​ ) is a highly effective, eco-friendly Lewis acid that selectively coordinates to the sterically accessible acetal oxygens, facilitating C-O bond cleavage in the presence of water without dropping the bulk pH to destructive levels[6][7].

Q4: Could the oxolane (tetrahydrofuran) ring in the protecting group be interfering with the Lewis acid deprotection? Causality: Yes. The oxygen atom within the oxolane ring is Lewis basic. It can competitively chelate the Lewis acid catalyst (like BiCl3​ or Zn(OTf)2​ ), effectively sequestering the catalyst away from the target acetal oxygen. Solution: When calculating your catalyst loading, you must account for this competitive chelation. Increase the Lewis acid loading from the standard 10 mol% up to 30–50 mol% to ensure sufficient active catalyst remains available for the acetal cleavage[7].

Caption: Decision tree for diagnosing and resolving incomplete deprotection of alkoxymethyl ethers.

Part 3: Quantitative Data & Condition Selection

Selecting the right conditions requires balancing the kinetic driving force of the acid against the stability of your target molecule. Use the table below to select the appropriate condition based on your substrate's sensitivity[5][8].

Reagent / Catalyst	Solvent System	Temp (°C)	Typical Time	Chemoselectivity / Troubleshooting Notes
HCl (conc.)	Methanol	50 - 65	1 - 2 h	Low: Will cleave THP, silyl ethers, and some esters. Excellent for robust molecules. MeOH acts as a formaldehyde scavenger.
TFA (50% v/v)	Dichloromethane	0 to 25	2 - 4 h	Moderate: Good for substrates insoluble in alcohols. May cause polymerization of released formaldehyde if water is absent.
PPTS (1.5 eq)	2-Butanone	80 (Reflux)	8 - 12 h	High: Very mild Brønsted acid. Tolerates most esters and epoxides. Requires long reaction times.
BiCl3​ (30 mol%)	MeCN / H2​O (9:1)	25 - 60	2 - 6 h	Excellent: Highly selective Lewis acid. Tolerates isopropylidene acetals and robust silyl ethers. Requires water to drive hydrolysis.
Zn(OTf)2​ (50 mol%)	Isopropanol	80 (Reflux)	4 - 8 h	Very High: Alternative Lewis acid. Isopropanol acts as both solvent and mild scavenger.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. They include specific checkpoints to ensure the reaction is proceeding mechanically as intended, preventing false negatives during workup.

Protocol A: Scavenger-Driven Methanolysis (For Robust Substrates)

Mechanism: Utilizes a Brønsted acid where methanol acts as a chemical scavenger to trap formaldehyde as dimethoxymethane, bypassing equilibrium stalling[2][4].

• Preparation: Dissolve the protected substrate in anhydrous methanol to achieve a concentration of 0.1 M.

• Initiation: Add concentrated aqueous HCl (0.1 mL per mmol of substrate). Alternatively, for strictly anhydrous conditions, add acetyl chloride (0.1 equivalents) dropwise to generate anhydrous HCl in situ.

• Propagation: Heat the reaction mixture to 50°C under a nitrogen atmosphere.

• Validation Checkpoint: At 60 minutes, analyze via LC-MS or TLC. You should observe the disappearance of the starting material and the appearance of the highly polar free alcohol. If the reaction is stalled at 50%, add an additional 0.05 eq of acid; the system lacks sufficient protons to maintain the oxonium population.

• Quenching (Critical Step): Before concentrating the mixture, add solid NaHCO3​ (5 equivalents relative to acid) and stir for 15 minutes. Do not concentrate under acidic conditions , as the increasing concentration of acid and heat during rotary evaporation will cause degradation or re-protection.

• Isolation: Filter the suspension through a Celite pad to remove salts, concentrate the filtrate in vacuo, and purify via flash chromatography.

Protocol B: Chemoselective Lewis Acid Cleavage (For Sensitive Substrates)

Mechanism: Utilizes BiCl3​ to selectively coordinate the acetal oxygen, allowing cleavage under nearly neutral bulk pH conditions[6][7].

• Preparation: Dissolve the protected substrate in a mixture of Acetonitrile and Water (9:1 v/v) to a concentration of 0.1 M.

• Initiation: Add BiCl3​ (30 mol%). Note: The 30 mol% loading is strictly required to overcome competitive chelation by the oxolane ring of the protecting group.

• Propagation: Stir the reaction mixture at room temperature. If no conversion is observed after 1 hour, warm to 60°C.

• Validation Checkpoint: Monitor the reaction at 2 hours. If the reaction has stalled, do not add more Lewis acid . Instead, add an additional 10 equivalents of water. The stall is likely due to insufficient water to hydrolyze the highly stable BiCl3​ -coordinated hemiacetal intermediate.

• Quenching & Isolation: Once complete, quench the reaction by adding saturated aqueous NaHCO3​ . Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo.

Part 5: References

• Wikipedia. "Methoxymethyl ether". Wikipedia. Available at:[Link]

• AdiChemistry. "Methoxymethyl Ether (MOM) | Hydroxyl Protective Group". AdiChemistry. Available at:[Link]

• Pacherille, A., et al. "BiCl3-Facilitated removal of methoxymethyl-ether/ester derivatives and DFT study of –O–C–O– bond cleavage". New Journal of Chemistry (RSC Publishing). Available at:[Link]

• Sunasee, R., et al. "Bismuth Trichloride Mediated Cleavage of Phenolic Methoxymethyl Ethers". ResearchGate. Available at:[Link]

• Sartori, G., et al. "Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis". Chemical Reviews - ACS Publications. Available at:[Link]

• Total Synthesis. "Acetal Protecting Group & Mechanism". Total Synthesis. Available at:[Link]

• AIR Unimi. "Streamlining Vorinostat Synthesis: A Chemoenzymatic Continuous Flow Approach". AIR Unimi. Available at:[Link]

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• 6. BiCl3-Facilitated removal of methoxymethyl-ether/ester derivatives and DFT study of –O–C–O– bond cleavage - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification Strategies for 2-[(Chloromethoxy)methyl]oxolane Protected Products

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-[(chloromethoxy)methyl]oxolane (CAS 110627-17-3). This reagent is a highly effective alpha-haloether utilized to install an oxolanyl-methoxymethyl (acetal-type) protecting group on alcohols and phenols[1]. While this protecting group offers excellent stability against bases and nucleophiles, its acetal nature presents specific challenges during chromatographic purification.

As a Senior Application Scientist, I have structured this guide to not only provide step-by-step protocols but to explain the underlying chemical causality of these methods, ensuring your workflows are robust and self-validating.

The Causality of Degradation: Understanding Acetal Sensitivity

To master the purification of products protected with 2-[(chloromethoxy)methyl]oxolane, one must first understand the chemical causality behind their degradation. The protecting group forms an acyclic/cyclic hybrid acetal linkage. Standard silica gel used in flash chromatography possesses surface silanol groups (Si-OH) that are mildly acidic (pH ~4.5–5.5).

When an acetal-protected compound is exposed to these acidic sites, the oxygen atoms within the acetal linkage become protonated. This protonation weakens the C-O bond, leading to the expulsion of the protected alcohol and the formation of a highly reactive oxocarbenium ion[2]. In the presence of trace water in the solvent or on the silica, this intermediate is rapidly hydrolyzed, prematurely cleaving the protecting group[3].

Caption: Acid-catalyzed cleavage mechanism of acetal protecting groups on silica gel.

Stability Profile & Data Presentation

Before designing a purification workflow, consult the stability profile of the oxolanyl-methoxymethyl ether protecting group. This dictates which reagents and downstream conditions your protected intermediate will survive.

Table 1: Stability Profile of Oxolanyl-Methoxymethyl Ethers

Reaction Condition	Representative Reagents	Stability Status	Mechanistic Rationale
Strong Bases	NaH, LDA, n-BuLi, K2CO3	Highly Stable	Acetals lack acidic protons and are completely inert to deprotonation or base-catalyzed hydrolysis.
Nucleophiles	Grignard reagents, Organolithiums	Highly Stable	The acetal carbon is sterically shielded and electronically deactivated against nucleophilic attack.
Reducing Agents	LiAlH4, NaBH4, DIBAL-H	Stable	Acetals do not undergo hydride reduction under standard conditions.
Mild Acids	PPTS, Acetic Acid (aq)	Moderately Labile	Cleavage is slow at room temperature; requires heating or extended reaction times for full deprotection.
Strong/Lewis Acids	TFA, HCl, TMSOTf	Highly Labile	Rapid protonation or Lewis acid coordination of the oxygen leads to immediate oxocarbenium formation[4].

Experimental Workflows: Self-Validating Purification Protocols

To prevent the loss of your synthesized product, you must neutralize the acidic sites on the silica gel. Below is the self-validating workflow and the step-by-step methodology for executing a safe purification.

Caption: Chromatographic purification decision workflow for acetal-protected compounds.

Protocol: Triethylamine (TEA)-Neutralized Silica Gel Chromatography

This protocol ensures the complete deactivation of acidic silanol groups prior to loading your sensitive acetal-protected product.

Step 1: Solvent Preparation Prepare your desired mobile phase (e.g., Hexanes/Ethyl Acetate) and add 1% (v/v) Triethylamine (TEA) . Mix thoroughly.

Step 2: Column Packing Slurry your standard silica gel in the TEA-containing solvent. Pour the slurry into the column and allow it to settle.

Step 3: Silica Neutralization (Critical Step) Flush the packed column with at least 2 to 3 column volumes of the TEA-containing solvent. Causality note: This ensures that the TEA has sufficient time to bind to and neutralize all acidic silanol sites throughout the entire length of the column.

Step 4: Sample Loading Dissolve your crude 2-[(chloromethoxy)methyl]oxolane protected product in a minimum volume of the TEA-containing eluent (or a slightly less polar solvent) and carefully load it onto the top of the silica bed.

Step 5: Elution and Collection Elute the column using the 1% TEA solvent system. Monitor the fractions via TLC (ensure the TLC plates are also pre-run with TEA to prevent false-positive degradation spots).

Step 6: Concentration and TEA Removal Combine the product-containing fractions and concentrate under reduced pressure. If residual TEA interferes with downstream reactions, it can be removed by placing the flask under high vacuum for 12 hours, or by performing a quick wash with saturated aqueous NaHCO3 followed by brine.

Troubleshooting & FAQs

Q: My product is streaking heavily on the TLC plate, but NMR of the crude shows a clean protected product. What is happening? A: You are observing on-plate degradation. The silica on TLC plates is highly acidic. As the compound travels up the plate, the acetal group is continuously cleaved, leaving a trail (streak) of the free alcohol. Solution: Implement a self-validating 2D TLC check. Pre-elute your TLC plate in a chamber containing 1% TEA in hexanes. Remove the plate, let it dry completely, and then spot your compound and run your standard solvent system. This neutralizes the plate and will give you an accurate Rf value without streaking.

Q: I used 1% TEA in my column, but I still lost 40% of my product to deprotection. Why? A: You likely did not flush the column with enough column volumes of the TEA-solvent before loading your sample (Step 3 of the protocol). If you simply pack the column and immediately load the sample, the TEA front moves at the same speed as the solvent front. Your compound, which has an Rf < 1.0, will fall behind the TEA front and interact with un-neutralized, acidic silica. Always pre-flush with 2-3 column volumes.

Q: Can I use basic alumina instead of TEA-neutralized silica? A: Yes. Basic or neutral alumina is an excellent alternative for highly acid-sensitive acetals[2]. However, alumina has different retention characteristics than silica. Compounds generally elute faster, and the resolution between closely related impurities may be lower. Use alumina if TEA-treated silica still results in degradation.

Q: How do I intentionally remove the 2-[(chloromethoxy)methyl]oxolane protecting group when I am ready? A: Because it is an acetal, it can be removed using standard acidic conditions. For mild, chemoselective deprotection that tolerates other sensitive functional groups, a combination of TMSOTf and 2,2′-bipyridyl is highly effective. The reaction proceeds via a pyridinium intermediate and works well for MOM, MEM, and similar acetal ethers[4]. Alternatively, stirring in a mixture of acetic acid/water or using catalytic pyridinium p-toluenesulfonate (PPTS) in wet acetone will hydrolyze the group[2].

References

• Benchchem. "2-[(Chloromethoxy)methyl]oxolane | CAS 110627-17-3". Benchchem.
• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis". DOKUMEN.PUB.
• Benchchem. "A Comparative Guide to Acetal Protecting Groups: Spotlight on 2-Methyl-1,1-dipropoxypropane". Benchchem.
• ResearchGate. "The Reaction of Acetal-Type Protective Groups in Combination with TMSOTf and 2,2′-Bipyridyl; Mild and Chemoselective Deprotection". ResearchGate.

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dokumen.pub [dokumen.pub]
• 4. researchgate.net [researchgate.net]

Managing the stability and storage of 2-[(Chloromethoxy)methyl]oxolane

Welcome to the technical support resource for 2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on the stability, storage, and handling of this reactive intermediate, along with troubleshooting guides for common experimental challenges.

Section 1: Stability and Storage

The stability of 2-[(Chloromethoxy)methyl]oxolane is critical for its successful use in synthesis. As an α-haloether, its reactivity is a double-edged sword, making it a potent electrophile but also susceptible to degradation.

Frequently Asked Questions (FAQs) - Stability & Storage

Q: What are the ideal storage conditions for 2-[(Chloromethoxy)methyl]oxolane?

A: Proper storage is paramount to maintain the integrity of the reagent. The compound should be stored at refrigerated temperatures, typically between 2-8°C.[1][2] It should be kept under an inert atmosphere, such as nitrogen or argon, to prevent reaction with atmospheric moisture. The container must be tightly sealed and stored in a dry, well-ventilated area away from direct sunlight, as decomposition can occur upon exposure to light.[2]

Parameter	Recommended Condition	Rationale
Temperature	2–8°C	Reduces the rate of decomposition reactions.[1][2]
Atmosphere	Inert Gas (Nitrogen, Argon)	Prevents hydrolysis from atmospheric moisture.[1]
Container	Tightly Sealed, Opaque	Prevents ingress of moisture and degradation from light.[2]
Location	Cool, Dry, Well-Ventilated	Ensures a stable environment and safety.

Q: I suspect my sample has degraded. What are the likely decomposition products?

A: The primary degradation pathway for 2-[(Chloromethoxy)methyl]oxolane is hydrolysis. The chloromethoxy group is highly susceptible to reaction with water, which can be present as a contaminant in solvents or from atmospheric exposure. This reaction cleaves the C-Cl bond, leading to the formation of (oxolan-2-yl)methanol, formaldehyde, and hydrochloric acid (HCl). The generated HCl can further catalyze the polymerization of the oxolane ring or other side reactions, leading to a complex mixture of impurities.

Diagram: Hydrolysis Decomposition Pathway

Sources

• 1. 2-(Chloromethyl)-2-methyloxirane | 598-09-4 [sigmaaldrich.com]
• 2. China 2-(Chloromethyl)oxolane（CAS#3003-84-7 ) Manufacturer and Supplier | Xinchem [xinchem.com]

Technical Support Center: Troubleshooting Side Reactions with Acidic and Basic Substrates

Welcome to the Advanced Synthesis Troubleshooting Center. Designing robust synthetic routes requires anticipating how acidic and basic functional groups will interact with catalysts, reagents, and intermediates. This guide provides field-proven, mechanistically grounded solutions to the most common side reactions encountered by researchers and drug development professionals.

Section 1: Overcoming Catalyst Poisoning in Palladium-Catalyzed Cross-Coupling

Q: Why does my Buchwald-Hartwig or Suzuki coupling stall when using primary or secondary amine substrates?

The Causality: This is a classic case of catalyst poisoning. Amines possess a strongly basic nitrogen atom with a highly available lone pair. In homogeneous catalysis, these basic amines act as strong σ-donors, coordinating tightly to the electrophilic metal center (e.g., Pd(II) or Rh)[1]. This forms a stable, off-cycle metal-amine complex that prevents the necessary oxidative addition or transmetalation steps, effectively "poisoning" the catalyst and halting the reaction[2][3].

The Mechanistic Solution: To prevent this, the nucleophilicity and basicity of the amine must be temporarily masked. This is achieved by converting the amine into an amide or carbamate using a protecting group (PG)[4]. The electron-withdrawing nature of the carbonyl group delocalizes the nitrogen's lone pair via resonance, drastically reducing its ability to coordinate to the palladium catalyst.

Quantitative Comparison: Amine Protection Strategies

Protecting Group	Deprotection Conditions	Compatibility with Pd-Catalysis
Boc (tert-Butoxycarbonyl)	Acidic (TFA or HCl)	Excellent
Cbz (Carboxybenzyl)	Hydrogenation (H₂/Pd)	Poor (Prematurely cleaved by Pd)
Fmoc (Fluorenylmethyloxycarbonyl)	Basic (Piperidine)	Good

Self-Validating Protocol: Boc-Protection & Buchwald-Hartwig Coupling

• Protection: Dissolve the free amine in dichloromethane (DCM). Add 1.2 equivalents of di-tert-butyl dicarbonate (Boc₂O) and 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

• Validation (TLC): Monitor the reaction via Thin-Layer Chromatography (TLC). Stain the plate with Ninhydrin; the complete disappearance of a purple/pink spot confirms the basic amine has been fully consumed.

• Coupling: Transfer the purified Boc-protected amine to a Schlenk flask. Add the aryl halide, Pd₂(dba)₃ (catalyst), XPhos (ligand), and Cs₂CO₃ (base) under an argon atmosphere[2].

• Validation (GC-MS): Analyze the crude mixture. The presence of the coupled mass peak without unreacted aryl halide indicates a successful catalytic cycle free of poisoning.

Fig 1. Mechanism of catalyst poisoning by basic amines vs. the Boc-protected catalytic pathway.

Section 2: Preventing Epimerization in Solid-Phase Peptide Synthesis (SPPS)

Q: How can I prevent the epimerization of C-terminal amino acids during base-mediated peptide coupling?

The Causality: Epimerization (or racemization) is a critical side reaction during the activation of carboxylic groups in peptide synthesis[5]. When an amino acid is activated for coupling, the α-proton becomes highly acidic. In the presence of tertiary bases (like DIPEA) traditionally used in coupling, two epimerization pathways can occur:

• Direct Abstraction: The base abstracts the acidic α-proton, forming an achiral enolate[5].

• Oxazolone Formation: The activated carboxylate undergoes intramolecular attack by the adjacent carbonyl oxygen, forming an oxazol-5(4H)-one intermediate, which readily loses its stereocenter[5].

The Mechanistic Solution: To avoid this, you must minimize the lifetime of the activated amino acid and avoid strong, unhindered bases[6]. Modern High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS) utilizes carbodiimide-based coupling combined with acidic additives like Oxyma Pure, completely eliminating the need for tertiary bases during the coupling step[6].

Quantitative Comparison: Coupling Reagents and Epimerization Risk

Coupling System	Base Required	Epimerization Risk	Reaction Speed
HATU / DIPEA	Yes (Tertiary Base)	Moderate to High	Very Fast
HBTU / DIPEA	Yes (Tertiary Base)	High	Fast
DIC / Oxyma	No	Very Low	Fast

Self-Validating Protocol: Base-Free DIC/Oxyma Coupling

• Activation: Dissolve the Fmoc-protected amino acid (3.0 eq) and Oxyma Pure (3.0 eq) in dimethylformamide (DMF). Add N,N'-Diisopropylcarbodiimide (DIC, 3.0 eq).

• Coupling: Add the activated mixture to the resin-bound peptide. Allow to react for 10-15 minutes at elevated temperatures (e.g., 90°C via microwave irradiation)[6].

• Validation (Kaiser Test): Wash the resin and perform a Kaiser colorimetric test. A yellow color indicates complete coupling (no free primary amines). A blue color indicates incomplete coupling, meaning the activated amino acid is lingering and at risk of epimerization.

• Deprotection: Proceed with Fmoc deprotection using 20% piperidine in DMF[7].

Fig 2. Oxazolone-mediated epimerization pathway of activated amino acids under basic conditions.

Section 3: Mitigating Unwanted Deprotonation in Organometallic Reactions

Q: Why is my Grignard reagent acting as a base instead of a nucleophile when my substrate contains a hydroxyl group?

The Causality: Grignard reagents (R-MgX) and organolithiums (R-Li) are not only powerful nucleophiles but also exceptionally strong bases. Acid-base reactions are kinetically orders of magnitude faster than nucleophilic additions. If your substrate contains an acidic proton (e.g., an alcohol with a pKa ~16), the Grignard reagent will rapidly deprotonate it, forming an alkoxide and quenching the organometallic reagent into an inert alkane[8].

The Mechanistic Solution: The acidic proton must be temporarily replaced. Silyl ethers (e.g., TBS, TIPS) or acetals (e.g., THP) are the gold standard for alcohol protection[7][8]. They are stable to strongly basic and nucleophilic conditions (like Grignard additions) but can be easily removed later using fluoride sources (e.g., TBAF) or mild acid[4][7].

Quantitative Comparison: Alcohol Protecting Groups for Basic Conditions

Protecting Group	Deprotection Conditions	Stability to Grignard/Strong Base
TBS (tert-Butyldimethylsilyl)	Fluoride (TBAF) or Mild Acid	Excellent
THP (Tetrahydropyranyl)	Mild Acid	Excellent
Acetate (Ester)	Basic Hydrolysis	Poor (Reacts with Grignard)

Self-Validating Protocol: TBS Protection and Grignard Addition

• Protection: Dissolve the alcohol in DMF. Add imidazole (2.0 eq) as a mild base and tert-butyldimethylsilyl chloride (TBS-Cl, 1.2 eq)[7].

• Validation (IR Spectroscopy): Isolate the product and run an IR spectrum. The complete disappearance of the broad O-H stretch at ~3300 cm⁻¹ confirms the substrate is now "proton-free" and safe for organometallics.

• Grignard Reaction: Dissolve the TBS-protected substrate in anhydrous THF. Slowly add the Grignard reagent at 0°C.

• Validation (NMR): Post-workup, ¹H-NMR will show the incorporation of the Grignard alkyl group and the retention of the TBS methyl singlets near 0 ppm.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SPPS Technology [cem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Improving the Selectivity of 2-[(Chloromethoxy)methyl]oxolane for Primary Alcohols

Welcome to the technical support center for advanced organic synthesis applications. As Senior Application Scientists, we provide not just protocols, but the mechanistic reasoning and field-proven insights to help you overcome challenges in the laboratory. This guide is dedicated to researchers, scientists, and drug development professionals encountering selectivity issues with the 2-methoxyethoxymethyl (MEM) protecting group, specifically when using 2-[(Chloromethoxy)methyl]oxolane (MEM-Cl).

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts regarding the reactivity and selectivity of MEM-Cl.

Q1: What is the scientific basis for the selectivity of 2-[(Chloromethoxy)methyl]oxolane (MEM-Cl) for primary alcohols?

The selectivity of MEM-Cl for primary alcohols over secondary and tertiary alcohols is predominantly governed by steric hindrance .[1]

• Mechanism of Action: The protection reaction proceeds via a nucleophilic attack from the alcohol's oxygen atom on the electrophilic carbon of MEM-Cl.

• Steric Accessibility: Primary alcohols (R-CH₂OH) present a significantly less crowded environment around the hydroxyl group compared to secondary (R₂CHOH) or tertiary (R₃COH) alcohols.[1] The bulky nature of the incoming MEM group means it can approach and react with the less sterically encumbered primary hydroxyl group much more rapidly. This difference in reaction rates forms the basis for kinetic selectivity.

The diagram below illustrates this principle, showing the favored, less-hindered pathway for the protection of a primary alcohol in the presence of a secondary alcohol.

Caption: Mechanism of selective MEM protection based on steric hindrance.

Q2: What are the standard reaction conditions for protecting an alcohol with MEM-Cl?

A widely adopted and reliable protocol involves reacting the alcohol with MEM-Cl in the presence of a hindered, non-nucleophilic base.[2][3]

• Reagents: Typically, 1.1 to 1.5 equivalents of MEM-Cl and a base like N,N-diisopropylethylamine (DIPEA) are used.

• Solvent: Anhydrous dichloromethane (CH₂Cl₂) is the most common solvent.

• Temperature: Reactions are often initiated at 0 °C and then allowed to warm to room temperature.[2]

These conditions are generally effective for primary alcohols and some less-hindered secondary alcohols. However, to achieve high selectivity in molecules containing multiple hydroxyl groups, these standard conditions often require optimization.

Q3: Do electronic effects play a role in the selectivity of MEM protection?

While electronic effects are present, they are typically overshadowed by steric factors in this context.[1] The alkyl groups attached to the carbon of a secondary alcohol are electron-donating, which can slightly increase the nucleophilicity of the oxygen atom. However, the significant steric impediment presented by these same groups is the dominant factor that slows down the reaction rate compared to a primary alcohol.[1]

Troubleshooting Guide: Enhancing Selectivity

This section provides solutions to common issues encountered during the selective protection of primary alcohols with MEM-Cl.

Q1: I am observing significant protection of my secondary alcohol. How can I increase the selectivity for the primary hydroxyl group?

This is the most common challenge and arises when the difference in reactivity between the primary and secondary alcohols is not sufficiently exploited. Achieving high selectivity requires shifting the reaction from thermodynamic to kinetic control.

The following parameters are crucial for optimization:

Parameter	Recommendation for Higher Selectivity	Rationale & In-Depth Explanation
Temperature	Decrease the temperature (e.g., 0 °C to -40 °C)	Lowering the reaction temperature reduces the overall kinetic energy of the system. The reaction will preferentially proceed via the pathway with the lower activation energy, which is the attack by the less sterically hindered primary alcohol. The higher energy pathway to the secondary protected alcohol becomes significantly less accessible.
Reagent Stoichiometry	Use a stoichiometric amount of MEM-Cl (1.0 - 1.1 eq.)	By limiting the amount of MEM-Cl to be just enough to react with the primary alcohol, you can starve the reaction before significant protection of the slower-reacting secondary alcohol occurs. This requires careful monitoring by TLC or LC-MS to stop the reaction upon consumption of the starting material.
Base Selection	Use a bulky, non-nucleophilic base (e.g., DIPEA)	A hindered base like DIPEA is less likely to cause side reactions. While a strong base like NaH will deprotonate both alcohols to form highly reactive alkoxides, a weaker amine base allows the reaction to be more sensitive to the subtle differences in acidity and accessibility of the hydroxyl protons.[2][4]
Reaction Time / Monitoring	Monitor the reaction closely and quench promptly	Over-running the reaction, even under optimized conditions, will lead to the gradual protection of the secondary alcohol. Create a calibration TLC plate with your starting material, desired product, and di-protected byproduct. Quench the reaction as soon as the starting material is consumed and before significant byproduct forms.

The following workflow provides a decision-making process for optimizing selectivity.

Caption: Troubleshooting workflow for improving selectivity.

Q2: My protection reaction is very slow or is not proceeding to completion, even at the primary alcohol.

Low reactivity can be frustrating, but increasing temperature should be a last resort as it will compromise selectivity.[5]

• Ensure Anhydrous Conditions: MEM-Cl is sensitive to moisture. Water will hydrolyze the reagent, reducing its effective concentration and halting the reaction. Ensure all glassware is oven-dried and solvents are passed through a drying system (e.g., alumina column) or are from a freshly opened bottle.

• Verify Reagent Quality: MEM-Cl can degrade over time. Use a fresh bottle or a recently purchased stock. The base, DIPEA, should also be pure and dry.

• Consider a Stronger Base: If your substrate is stable to strongly basic conditions, switching from DIPEA to sodium hydride (NaH) can dramatically increase the rate.[2] NaH will irreversibly deprotonate the alcohol to form the sodium alkoxide, which is a much more potent nucleophile than the neutral alcohol. Perform this at a low temperature (0 °C) to maintain selectivity.

Q3: My starting material is decomposing under the reaction conditions. What are the likely causes and solutions?

Decomposition often points to an incompatibility with the base or the presence of acidic byproducts.

• Base Incompatibility: If your molecule contains base-sensitive functional groups (e.g., esters prone to hydrolysis/transesterification, or stereocenters prone to epimerization), prolonged exposure to DIPEA or NaH can be detrimental. Ensure the chosen base is compatible with your substrate.

• HCl Byproduct: The reaction of MEM-Cl with the alcohol generates HCl, which is neutralized by the base (e.g., DIPEA). If an insufficient amount of base is used, the reaction mixture can become acidic, leading to the degradation of acid-sensitive groups or even premature cleavage of newly formed MEM ethers.[6] Ensure at least a stoichiometric amount of base is present.

Experimental Protocols

Protocol 1: Selective MEM Protection of a Primary Alcohol

This protocol provides a starting point for the selective protection of a primary alcohol in a diol containing both primary and secondary hydroxyls.

Materials:

• Diol substrate (1.0 eq.)

• 2-[(Chloromethoxy)methyl]oxolane (MEM-Cl) (1.05 eq.)

• N,N-Diisopropylethylamine (DIPEA), freshly distilled (1.2 eq.)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous NH₄Cl solution

• Saturated aqueous NaCl solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add the diol substrate (e.g., 1.0 mmol) and anhydrous CH₂Cl₂ (0.1 M solution) to an oven-dried, round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reagents: Add DIPEA (1.2 mmol, 1.2 eq.) dropwise via syringe. Stir for 5 minutes. Then, add MEM-Cl (1.05 mmol, 1.05 eq.) dropwise over 5-10 minutes. A cloudy precipitate of DIPEA·HCl may form.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) every 30 minutes.

• Quenching: Once TLC indicates the starting material is consumed (typically 2-6 hours), quench the reaction by adding saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and dilute with additional CH₂Cl₂. Wash the organic layer sequentially with saturated aqueous NH₄Cl, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the desired mono-protected product from any di-protected byproduct and unreacted starting material.

References

• A Change from Kinetic to Thermodynamic Control Enables trans-Selective Stereochemical Editing of Vicinal Diols. PMC. Available at: [Link]

• MEM Protecting Group: MEM Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• 2-Methoxyethoxymethyl chloride. Wikipedia. Available at: [Link]

• MEM Protecting Group Addition. YouTube. Available at: [Link]

• Alcohol Protecting Groups. University of Windsor Chemistry and Biochemistry. Available at: [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• 15.9: Protection of Alcohols. Chemistry LibreTexts. Available at: [Link]

• Selective protection of alcohol over amine. Reddit. Available at: [Link]

• 17.8: Protection of Alcohols. Chemistry LibreTexts. Available at: [Link]

• Alcohol Protecting Groups. Organic Chemistry Tutor. Available at: [Link]

• Novel Regiocontrolled Protection of 1,2- and 1,3-Diols via Mild Cleavage of Methylene Acetals. Organic Chemistry Portal. Available at: [Link]

• Effect of steric hindrance and π electrons on alcohol self-association. ResearchGate. Available at: [Link]

• Mild and efficient protection of diol and carbonyls as cyclic acetals catalysed by iron (III) chloride. Comptes Rendus de l'Académie des Sciences. Available at: [Link]

• Reactions of Alcohols. University of Calgary. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. 2-Methoxyethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 4. Alcoholic Hydroxyl Protection & Deprotection [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. uwindsor.ca [uwindsor.ca]

Reference Data & Comparative Studies

2-[(Chloromethoxy)methyl]oxolane vs. MOM-Cl for alcohol protection

Advanced Alcohol Protection Strategies: A Comparative Guide to 2-[(Chloromethoxy)methyl]oxolane vs. MOM-Cl

Executive Summary

In complex molecule synthesis, the protection of hydroxyl groups is a foundational operation. For decades, chloromethyl methyl ether (MOM-Cl) has been the gold standard for installing the robust methoxymethyl (MOM) ether protecting group. However, MOM-Cl is severely compromised by its extreme toxicity and the unavoidable presence of bis(chloromethyl) ether (BCME), a potent human carcinogen 1[1].

As pharmaceutical development prioritizes safer, scalable methodologies, 2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3) has emerged as a powerful, next-generation alternative 2[2]. By appending an oxolane (tetrahydrofuran) ring to the chloromethoxy scaffold, this reagent drastically reduces volatility while introducing orthogonal deprotection capabilities. This guide provides an objective, data-driven comparison of these two reagents, detailing their mechanistic profiles, performance metrics, and validated experimental protocols.

Mechanistic Profiling and Structural Causality

Both MOM-Cl and 2-[(Chloromethoxy)methyl]oxolane operate via the high electrophilicity characteristic of α -halo ethers. The carbon atom bonded to both the chlorine and oxygen atoms is highly susceptible to nucleophilic attack by an alcohol 2[2]. This reactivity is driven by the stability of the oxocarbenium intermediate formed upon the departure of the chloride ion.

• MOM-Cl : The simple methyl group provides minimal steric hindrance, resulting in exceptionally fast reaction kinetics even with tertiary alcohols. However, this low molecular weight (80.51 g/mol ) translates to a boiling point of 59 °C, making it a severe inhalation hazard 3[3].

• 2-[(Chloromethoxy)methyl]oxolane : The incorporation of the oxolane ring increases the molecular weight to 150.60 g/mol , significantly lowering vapor pressure and mitigating inhalation risks. Furthermore, the second oxygen atom within the oxolane ring mimics the behavior of a 2-methoxyethoxymethyl (MEM) group. This structural feature allows for bidentate chelation with Lewis acids, enabling selective deprotection pathways that are impossible with standard MOM ethers 4[4].

Workflow and cleavage orthogonality of MOM-Cl vs. 2-[(Chloromethoxy)methyl]oxolane.

Comparative Performance and EHS Data

The decision to transition from MOM-Cl to 2-[(Chloromethoxy)methyl]oxolane hinges on balancing synthetic efficiency with Environment, Health, and Safety (EHS) mandates. The table below synthesizes the quantitative and qualitative data for both reagents.

Parameter	MOM-Cl	2-[(Chloromethoxy)methyl]oxolane
Molecular Weight	80.51 g/mol	150.60 g/mol
Boiling Point	59 °C	>150 °C (Estimated)
Vapor Pressure	High (Severe inhalation risk)	Low (Standard handling)
Toxicity Profile	Regulated Carcinogen (BCME impurity)	Irritant / Unclassified
Protection Yield (1° OH)	>95%	>90%
Deprotection Modality	Brønsted acids (HCl, TFA)	Brønsted acids, Lewis acids (ZnBr₂, TiCl₄)
Steric Hindrance	Minimal	Moderate

Self-Validating Experimental Protocols

The following protocols are designed with self-validating checkpoints to ensure reproducibility and safety.

Expert Insight on Base Selection: In both protocols below, N,N-Diisopropylethylamine (DIPEA) is utilized instead of Triethylamine (TEA) 4[4]. The causality here is critical: TEA can act as a nucleophile and form a stable, insoluble quaternary ammonium salt with highly reactive α -halo ethers, quenching the reagent. DIPEA's steric bulk prevents this side reaction, ensuring the electrophile remains available exclusively for the alcohol.

Protocol A: Standard MOM Protection (Using NaI Catalysis)

Note: Must be performed in a strictly controlled fume hood due to extreme carcinogenicity.

• Preparation : Dissolve the alcohol (1.0 equiv) and DIPEA (3.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere. Cool the reaction flask to 0 °C.

• Catalyst Addition : Add Sodium Iodide (NaI) (0.5 equiv) 4[4]. Causality: NaI undergoes an in situ Finkelstein reaction with MOM-Cl to generate MOM-I. The iodide is a superior leaving group, accelerating the protection of sterically hindered alcohols.

• Reagent Addition : Dropwise add MOM-Cl (2.0 equiv). Maintain the temperature at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 16 hours.

• Validation : Monitor via TLC. Quench with saturated aqueous NaHCO₃ to neutralize excess acid and safely degrade unreacted MOM-Cl before extraction.

Protocol B: Protection via 2-[(Chloromethoxy)methyl]oxolane

• Preparation : Dissolve the alcohol (1.0 equiv) and DIPEA (3.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere. Cool to 0 °C.

• Reagent Addition : Slowly add 2-[(Chloromethoxy)methyl]oxolane (1.5 equiv). Because the oxolane derivative is significantly less volatile, it can be handled via standard syringe techniques without the extreme vapor precautions required for MOM-Cl.

• Reaction : Stir at 0 °C for 1 hour, then warm to room temperature. Due to the increased steric bulk of the oxolane ring, secondary or tertiary alcohols may require gentle heating (reflux in CH₂Cl₂ or switching to THF at 50 °C) or the addition of a catalytic amount of tetrabutylammonium iodide (TBAI).

• Workup : Quench with water, extract with ethyl acetate, and wash with brine. The higher molecular weight of the byproduct often allows for easier separation during silica gel chromatography compared to standard MOM ethers.

Protocol C: Orthogonal Deprotection of the Oxolane-MOM Ether

While standard MOM ethers require strong acidic conditions (e.g., 3M HCl in MeOH or TFA), the oxolane derivative can be cleaved selectively using Lewis acids.

• Preparation : Dissolve the protected alcohol in anhydrous CH₂Cl₂.

• Chelation-Directed Cleavage : Add anhydrous ZnBr₂ (5.0 equiv). Causality: The zinc coordinates with both the primary ether oxygen and the oxolane ring oxygen. This bidentate chelation severely weakens the acetal C-O bond, allowing for cleavage under non-hydrolytic conditions, leaving acid-sensitive groups (like TBS or acetonides) intact.

• Completion : Stir at room temperature until complete by TLC. Quench with saturated aqueous NH₄Cl and extract with dichloromethane.

Conclusion

While MOM-Cl remains a synthetically efficient reagent for alcohol protection, its unacceptable toxicity profile limits its use in modern, scale-up environments. 2-[(Chloromethoxy)methyl]oxolane provides a highly effective, structurally sophisticated alternative. By leveraging the inductive and chelating properties of the oxolane ring, chemists can achieve comparable protection yields, enhanced safety, and superior deprotection orthogonality.

References

• UT Southwestern Research Labs . "Protecting Groups in Organic Synthesis-1 Ready". UT Southwestern. URL:[Link]

• Tetrahedron Letters . "Heteropolyacid-catalyzed synthesis of chloromethyl methyl ether". ResearchGate. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 3. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Analysis of Reaction Kinetics: 2-[(Chloromethoxy)methyl]oxolane vs. SEM-Cl

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Objective: To provide an objective, data-driven comparison of the protection/deprotection kinetics, thermodynamic stability, and practical laboratory applications of 2-[(Chloromethoxy)methyl]oxolane against the industry-standard SEM-Cl.

Structural & Mechanistic Divergence

In complex molecule synthesis, the selection of an α -haloether protecting group dictates not only the survival of the intermediate through multi-step sequences but also the orthogonality of the final deprotection strategy.

SEM-Cl: The Silicon Advantage

2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) is a premier protecting group for alcohols, amines, and pyrroles[1]. The structural hallmark of the SEM group is its β -silyl ether linkage. This design leverages the β -silicon effect , where the carbon-silicon bond hyperconjugates with the developing positive charge during cleavage, providing unique thermodynamic pathways for deprotection. Because silicon has a profound thermodynamic affinity for fluoride (Si–F bond energy ≈ 582 kJ/mol), SEM ethers can be cleaved under exceptionally mild, neutral conditions using fluoride sources like TBAF[2].

2-[(Chloromethoxy)methyl]oxolane: The Cyclic Ether Motif

2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3) represents a specialized class of alkylating agents featuring an oxolane (tetrahydrofuran) ring tethered to a chloromethyl ether[3]. Unlike SEM-Cl, which relies on a silyl trigger, the oxolane derivative relies purely on the steric bulk and electronic properties of the saturated cyclic ether. The pronounced electrophilic character of its chloromethyl ether moiety is driven by the adjacent oxygen atom, which stabilizes the transient carbocation via resonance (oxonium ion formation) during the SN​2 displacement[3]. This makes it highly reactive during protection but uniquely sensitive to acidic hydrolysis compared to the more robust SEM group.

Comparative Reaction Kinetics & Thermodynamic Stability

The utility of a protecting group is defined by its kinetic profile: it must install rapidly (high electrophilicity) and cleave predictably.

Kinetic Data Summary

Parameter	SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride)	2-[(Chloromethoxy)methyl]oxolane
Molecular Weight	166.72 g/mol	150.60 g/mol
Protection Kinetics (Alkoxide)	Fast (< 2 hours at 0 °C to RT)	Very Fast (< 1 hour at 0 °C)
Hydrolysis Half-life (pH 1–3)	Stable to mild acid; cleaved by strong acid (e.g., TFA)	< 1 hour at 25 °C[3]
Hydrolysis Half-life (pH 7–9)	Highly stable (> 72 hours)	Highly stable (> 48 hours)[3]
Primary Deprotection Trigger	Fluoride (TBAF, CsF) or Strong Lewis/Brønsted Acid[1]	Brønsted Acid (HCl, TFA)
Deprotection Byproducts	TMS-F, Ethylene, Formaldehyde[2]	Oxolane-2-methanol, Formaldehyde, HCl[3]

Causality in Kinetic Differences: The rapid degradation of the 2-[(Chloromethoxy)methyl]oxolane ether at pH 1–3 is due to the facile protonation of the acetal oxygen, followed by the expulsion of the alcohol to form a resonance-stabilized oxolane-tethered oxonium ion. In contrast, the SEM group requires either highly concentrated strong acids (like neat TFA) or specific fluoride-mediated β -elimination to break the stable acetal linkage[4].

Workflow Visualizations

To understand the divergent behavior of these reagents, we must map their mechanistic pathways.

Figure 1: Divergent protection pathways and intermediate states for SEM-Cl versus 2-[(Chloromethoxy)methyl]oxolane.

Figure 2: Mechanistic deprotection kinetics highlighting fluoride-driven vs. acid-driven cleavage.

Standardized Experimental Protocols (Self-Validating Systems)

The following protocols are engineered to be self-validating. By monitoring specific phase changes, gas evolution, and TLC shifts, researchers can verify the success of each mechanistic step in real-time.

Protocol A: Orthogonal Protection of Alcohols

Causality Note: We utilize Sodium Hydride (NaH) rather than a weak base like DIPEA for unreactive alcohols. Alkoxides generated by NaH are significantly more nucleophilic, which is necessary to overcome the steric hindrance of the bulky oxolane ring or the trimethylsilyl group during the SN​2 attack[2].

Step-by-Step Methodology:

• Alkoxide Generation: Dissolve the target alcohol (1.0 equiv) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the flask to 0 °C.

• Deprotonation: Slowly add NaH (60% dispersion in mineral oil, 1.2 equiv).

  • Validation Check: Observe immediate bubbling ( H2​ gas evolution). The solution should become homogeneous or form a fine suspension once gas evolution ceases (approx. 30 min), confirming alkoxide formation.

• Electrophile Addition: Dropwise, add either SEM-Cl (1.1 equiv) or 2-[(Chloromethoxy)methyl]oxolane (1.1 equiv).

• Kinetic Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via TLC (Hexanes/EtOAc). The oxolane protection typically reaches completion in < 1 hour due to the highly stabilized cationic transition state, whereas SEM-Cl may require 1–2 hours.

• Controlled Quench: Quench the reaction strictly with saturated aqueous NH4​Cl at 0 °C.

  • Causality Note: NH4​Cl provides mild protonation (pH ~5-6). If a stronger acid is used, the newly formed oxolane ether will undergo rapid premature hydrolysis (half-life < 1 hour at pH 1–3)[3].

• Isolation: Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Chemoselective Deprotection Strategies

Method 1: Fluoride-Mediated SEM Cleavage Target: SEM Ethers.

• Dissolve the SEM-protected substrate in anhydrous DMF or THF.

• Add TBAF (1.0 M in THF, 2.0–3.0 equiv) and heat to 60 °C if the substrate is sterically hindered[5].

• Validation Check: The formation of a highly polar intermediate on TLC indicates the pentavalent siliconate. Complete conversion to the free alcohol confirms successful β -elimination of ethylene and formaldehyde[2].

Method 2: Acidic Cleavage of Oxolane Ethers Target: 2-[(Chloromethoxy)methyl]oxolane Ethers.

• Dissolve the protected substrate in a mixture of THF and 1M aqueous HCl (1:1 ratio) to achieve a pH of 1–2.

• Stir at room temperature.

• Validation Check: The reaction should reach completion within 60 minutes. The rapid kinetic cleavage is driven by the formation of the oxolane-2-methanol byproduct[3]. Neutralize carefully with saturated NaHCO3​ before extraction to prevent degradation of the recovered free alcohol.

Conclusion & Selection Matrix

When designing a synthetic route, the choice between these two reagents comes down to orthogonality and pH tolerance :

• Select SEM-Cl when your synthetic sequence involves strong acidic conditions (e.g., Boc deprotection) where the protecting group must survive, and you plan to utilize a mild, fluoride-triggered deprotection late in the synthesis[4].

• Select 2-[(Chloromethoxy)methyl]oxolane when you require a highly reactive protecting group that can be rapidly and cleanly cleaved under mild aqueous acidic conditions (pH 1-3) without the need for fluoride reagents or heavy metals, making it ideal for substrates sensitive to nucleophilic attack[3].

Sources

• 1. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 4. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 5. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride_Chemicalbook [chemicalbook.com]

Benchmarking 2-[(Chloromethoxy)methyl]oxolane against benzyl (Bn) and p-methoxybenzyl (PMB) ethers

Executive Summary

In complex organic synthesis, the strategic selection of hydroxyl protecting groups dictates the success of multi-step pathways. While Benzyl (Bn) and p-Methoxybenzyl (PMB) ethers are industry standards for robust, long-term protection, they require relatively harsh or highly specific cleavage conditions.

2-[(Chloromethoxy)methyl]oxolane (CAS 110627-17-3) introduces a highly versatile alternative: the tetrahydrofurfuryloxymethyl (THFOM) ether[1]. As an acetal-based protecting group, THFOM offers orthogonal lability to standard ethers and provides unique bidentate coordination sites (via the oxolane ring) that can direct chelation-controlled stereoselective reactions. This guide objectively benchmarks the THFOM ether against Bn and PMB ethers, detailing their mechanistic causalities, stability profiles, and self-validating experimental protocols.

Mechanistic Causality & Chemical Properties

Benzyl (Bn) Ether

• Profile: The benchmark for extreme stability. Bn ethers are inert to strong acids, strong bases, nucleophiles, and most oxidants.

• Cleavage Causality: Cleavage is strictly reliant on catalytic hydrogenolysis. The benzylic C-O bond remains inert until it adsorbs onto a palladium surface (e.g., Pd/C). This surface coordination facilitates oxidative addition into the C-O bond, followed by reductive elimination to yield the free alcohol and toluene[2]. Selective inhibition of this process can be achieved using amine additives (like pyridine or ammonia) if orthogonal retention is required[3].

p-Methoxybenzyl (PMB) Ether

• Profile: A differentiated benzyl ether that maintains stability against bases and nucleophiles but introduces oxidative lability.

• Cleavage Causality: The electron-donating para-methoxy group significantly lowers the oxidation potential of the aromatic ring. Treatment with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) initiates a charge-transfer complex, leading to a single-electron oxidation. The resulting radical cation collapses into a stabilized p-methoxybenzyl cation, which must be rapidly trapped by water to release the free alcohol and p-methoxybenzaldehyde[4].

Tetrahydrofurfuryloxymethyl (THFOM) Ether

• Profile: Installed via 2-[(Chloromethoxy)methyl]oxolane, an α -haloether, this group forms a formaldehyde acetal linkage ( R−O−CH2​−O−Oxolane )[1].

• Cleavage Causality: Unlike standard ethers, acetals are highly susceptible to aqueous acid. Mild acidic conditions selectively protonate the acetal oxygen, triggering the expulsion of tetrahydrofurfuryl alcohol. This forms a transient oxocarbenium ion ( [R−O=CH2​]+ ) that is rapidly hydrolyzed to the free alcohol and formaldehyde.

Benchmarking Data

Table 1: Stability Profile Comparison

Protecting Group	Strong Acid (e.g., 6M HCl)	Mild Acid (e.g., AcOH, PPTS)	Strong Base (e.g., NaH, LDA)	Oxidants (e.g., DDQ)	Reductants (e.g., Pd/C, H 2​ )
Bn Ether	Stable	Stable	Stable	Stable	Cleaved
PMB Ether	Cleaved	Stable	Stable	Cleaved	Cleaved
THFOM Ether	Cleaved	Cleaved	Stable	Stable	Stable

Table 2: Cleavage Conditions & Byproducts

Protecting Group	Primary Cleavage Reagent	Mechanistic Pathway	Typical Byproducts
Bn Ether	H 2​ , Pd/C	Catalytic Hydrogenolysis	Toluene
PMB Ether	DDQ, H 2​ O	Oxidative Cleavage	p-Methoxybenzaldehyde
THFOM Ether	HCl/MeOH or TFA	Acetal Hydrolysis	Formaldehyde, Tetrahydrofurfuryl alcohol

Orthogonal Workflow Visualization

The distinct mechanistic cleavage pathways of these three groups allow them to be used orthogonally on the same molecule without cross-reactivity.

Orthogonal deprotection workflow for THFOM, PMB, and Bn ethers.

Experimental Protocols

Protocol 1: Installation of THFOM Ether

• Preparation: Dissolve the substrate alcohol (1.0 eq) in anhydrous CH 2​ Cl 2​ under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) and cool the mixture to 0 °C.

• Alkylation: Dropwise add 2-[(Chloromethoxy)methyl]oxolane (1.5 eq)[1].

• Reaction: Stir for 2-4 hours, allowing the reaction to warm to room temperature.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with CH 2​ Cl 2​ , and purify via silica gel chromatography.

Causality Check: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct. This prevents premature acidic cleavage of the newly formed acetal while driving the electrophilic attack of the alcohol onto the highly reactive oxocarbenium intermediate generated from the α -haloether.

Protocol 2: Orthogonal Cleavage of THFOM Ether

• Preparation: Dissolve the THFOM-protected compound in a 4:1 mixture of THF and 1M aqueous HCl.

• Reaction: Stir at room temperature for 1-2 hours until TLC indicates complete consumption of the starting material.

• Workup: Neutralize carefully with saturated aqueous NaHCO 3​ . Extract with ethyl acetate, dry over Na 2​ SO 4​ , and concentrate.

Causality Check: The mild aqueous acid selectively protonates the acetal oxygen. Bn and PMB ethers lack this highly basic oxygen and remain fully intact under these conditions.

Mechanistic pathway of THFOM acetal cleavage via oxocarbenium.

Protocol 3: Oxidative Cleavage of PMB Ether

• Preparation: Dissolve the PMB-protected substrate in an 18:1 mixture of CH 2​ Cl 2​ and H 2​ O.

• Oxidation: Add DDQ (1.5 eq) portion-wise at 0 °C.

• Reaction: Stir for 1-3 hours. The solution will turn dark green/brown as the charge-transfer complex forms[4].

• Workup: Quench with saturated aqueous NaHCO 3​ and saturated aqueous Na 2​ S 2​ O 3​ to reduce excess DDQ. Extract, dry, and purify.

Causality Check: Water is strictly required as the nucleophile to trap the intermediate p-methoxybenzyl cation; anhydrous conditions will stall the reaction at the oxocarbenium stage, leading to incomplete deprotection.

Protocol 4: Hydrogenolysis of Benzyl Ether

• Preparation: Dissolve the Bn-protected substrate in EtOAc or MeOH.

• Catalyst Addition: Degas the solution with argon, then carefully add 10% Pd/C (10-20% w/w).

• Hydrogenation: Purge the flask with H 2​ gas and maintain under a hydrogen balloon (1 atm).

• Reaction: Stir vigorously for 4-12 hours[2].

• Workup: Filter the suspension through a pad of Celite to remove the pyrophoric palladium catalyst, then concentrate the filtrate.

Causality Check: The heterogeneous Pd/C catalyst requires extensive surface contact. Vigorous stirring ensures maximum multi-phase interaction between the hydrogen gas, the solid metal catalyst, and the dissolved benzylic substrate.

References

• 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 - benchchem.com 1

• Benzyl Ethers - organic-chemistry.org 2

• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers - acs.org 4

• Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate - organic-chemistry.org 3

Sources

• 1. 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3 [benchchem.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Operational &amp; Disposal Guide: 2-[(Chloromethoxy)methyl]oxolane

Executive Summary As a Senior Application Scientist, I cannot overstate the operational risks associated with α-haloethers. 2-[(Chloromethoxy)methyl]oxolane (CAS: 110627-17-3) is a highly reactive, moisture-sensitive alkylating agent. Like other chloromethyl ethers, it poses severe toxicity and potential carcinogenicity risks. Improper disposal or accidental exposure to moisture generates hydrogen chloride (HCl) and formaldehyde, which can recombine in the headspace of waste containers to form bis(chloromethyl) ether (BCME)—a potent, volatile human carcinogen [1]. This guide provides the definitive, self-validating protocol for the safe handling, active quenching, and logistical disposal of this compound.

Physicochemical Profiling & Causality of Hazards

To safely manage 2-[(chloromethoxy)methyl]oxolane, we must first understand its reactivity. The compound features an oxolane ring conjugated with a chloromethyl ether moiety.

• Electrophilicity: The α-haloether group is exceptionally electrophilic. In synthetic applications, it is used to introduce the (oxolan-2-yl)methyl motif into complex architectures [1].

• Hydrolysis Kinetics: Upon contact with water, the compound rapidly hydrolyzes. The leaving group (chloride) forms HCl, while the hemiacetal intermediate collapses into tetrahydrofurfuryl alcohol and formaldehyde.

• The Recombination Threat: Why can't we just wash it down the drain or quench it with pure water? If quenched with water alone, the localized high concentrations of HCl and formaldehyde can undergo a reverse Blanc chloromethylation in the vapor phase, generating trace BCME [2]. Therefore, an active quenching strategy utilizing a nucleophilic base (like ammonia or sodium hydroxide) is mandatory to permanently sequester the degradation products [3].

Quantitative Operational Parameters

Before initiating the disposal protocol, ensure your setup meets the following validated parameters.

Parameter	Specification	Scientific Rationale
Thermal Control	0°C to 10°C (Ice Bath)	Mitigates the exothermic hydrolysis reaction and prevents volatilization of toxic intermediates.
Dilution Ratio	1:3 to 1:5 (v/v)	Moderates reaction kinetics. Toluene or dichloromethane (DCM) are preferred inert diluents.
Quenching Agent	5% NH₃ (aq) or 1M NaOH	Neutralizes HCl instantly. NH₃ actively sequesters formaldehyde by converting it to stable hexamethylenetetramine.
Agitation Time	Minimum 30 minutes	Ensures complete biphasic destruction of the α-haloether to below detection limits.
Validation pH	pH 8.0 - 10.0	Confirms the complete neutralization of generated acidic byproducts prior to waste segregation.

Mandatory Visualization: Quenching Workflow

The following diagram illustrates the validated chemical transformation and operational workflow for neutralizing 2-[(chloromethoxy)methyl]oxolane.

Caption: Safe quenching workflow and chemical transformation of 2-[(chloromethoxy)methyl]oxolane.

Step-by-Step Quenching and Disposal Methodology

This protocol must be executed inside a certified, high-flow chemical fume hood. Personnel must wear appropriate PPE, including heavy-duty nitrile or neoprene gloves, a chemically resistant lab coat, and splash goggles [4].

Step 1: Preparation and Dilution

• Transfer the residual 2-[(chloromethoxy)methyl]oxolane (or the crude reaction mixture containing it) into a round-bottom flask equipped with a magnetic stir bar.

• Dilute the compound with an inert, non-nucleophilic solvent (e.g., toluene or dichloromethane) at a ratio of at least 1:3 (v/v). Causality: Dilution lowers the concentration of the reactive species, dampening the kinetic spike and subsequent exotherm during hydrolysis.

Step 2: Thermal Regulation 3. Submerge the flask in an ice-water bath. 4. Allow the mixture to cool until the internal temperature stabilizes between 0°C and 10°C.

Step 3: Active Quenching 5. Prepare a quenching solution of either 5% aqueous ammonia (NH₃) or 1M sodium hydroxide (NaOH). Expert Insight: Ammonia is highly recommended because it not only neutralizes the HCl but also reacts with the liberated formaldehyde to form hexamethylenetetramine, completely eliminating the risk of BCME formation in the waste stream [3]. 6. Using an addition funnel, add the quenching solution dropwise to the vigorously stirring organic mixture. 7. Monitor the temperature. The quench is mildly exothermic; adjust the addition rate to maintain the internal temperature below 15°C [5].

Step 4: Maturation and Validation 8. Once the addition is complete, remove the ice bath and allow the mixture to warm to ambient temperature. 9. Continue vigorous stirring for a minimum of 30 minutes to ensure complete biphasic destruction of the α-haloether. 10. Stop stirring and allow the layers to separate. Test the aqueous layer with pH paper. It must read between pH 8.0 and 10.0. If it is acidic, add more quenching solution and stir for an additional 15 minutes.

Step 5: Waste Segregation 11. Transfer the biphasic mixture to a separatory funnel. 12. Separate the aqueous layer (containing neutralized salts and formaldehyde adducts) from the organic layer (containing the inert solvent and tetrahydrofurfuryl alcohol). 13. Deposit the organic layer into the Halogenated Organic Waste container (if DCM was used) or Non-Halogenated Organic Waste (if toluene was used). 14. Deposit the aqueous layer into the Aqueous Basic Hazardous Waste container. 15. Affix proper hazardous waste labels detailing the exact composition (e.g., "Quenched chloromethyl ether waste, contains toluene, water, sodium chloride, hexamethylenetetramine") and contact your Environmental Health and Safety (EHS) department for pickup [4].

Emergency Spill Response Plan

In the event of a spill outside of a fume hood:

• Evacuate: Immediately evacuate personnel from the immediate area. The vapors are highly toxic and corrosive.

• Ventilate: Ensure maximum laboratory ventilation is active.

• Isolate: Wear a supplied-air respirator (if trained) or wait for the HAZMAT team. Do not attempt to clean a large spill (>100 mL) with standard PPE.

• Absorb and Neutralize: For small spills inside the hood, cover the spill with a 1:1 mixture of sodium carbonate (soda ash) and clay absorbent. Never use water directly on the spill.

• Collect: Sweep the neutralized absorbent into a sealed, chemically compatible container for EHS disposal [5].

References

• Title: Chloromethyl methyl ether Source: Wikipedia, The Free Encyclopedia URL: [Link]

• Title: Working with Hazardous Chemicals: Chloromethyl Methyl Ether Source: Organic Syntheses, Vol. 84, p. 102 URL: [Link]

• Title: Toxicological Profile for Bis(chloromethyl) Ether Source: Centers for Disease Control and Prevention (CDC) / Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

A Senior Application Scientist's Guide to Handling 2-[(Chloromethoxy)methyl]oxolane: Essential Safety and Operational Protocols

For researchers at the forefront of drug development and synthetic chemistry, the ability to handle reactive intermediates with confidence is paramount. 2-[(Chloromethoxy)methyl]oxolane, a versatile building block, is one such reagent that demands rigorous adherence to safety protocols due to its hazardous properties. This guide provides an in-depth, procedural framework for its safe handling, grounded in scientific principles and field-proven experience. Our objective is to empower you with the knowledge to not only protect yourself and your colleagues but also to ensure the integrity of your research.

Hazard Profile: Understanding the Inherent Risks

2-[(Chloromethoxy)methyl]oxolane, also known as tetrahydrofurfuryl chloromethyl ether, is a flammable and corrosive liquid that is irritating to the skin, eyes, and respiratory system.[1][2][3] Its structure, featuring a reactive chloromethyl ether group, contributes to its utility in synthesis but also presents significant health and safety challenges.[4] A comprehensive understanding of its hazard profile is the first step in establishing a robust safety plan.

Hazard Classification	Description	Potential Consequences
Flammability	Flammable liquid and vapor.[1][5]	Poses a significant fire and explosion risk, especially when handled near ignition sources.[6][7]
Corrosivity/Irritation	Causes severe skin burns and serious eye damage.[2][3][5] Irritating to the respiratory system.[1]	Direct contact can lead to chemical burns and irreversible eye damage. Inhalation can cause respiratory tract irritation.
Toxicity	Harmful if swallowed.[5][8]	Ingestion can lead to internal damage.
Systemic Effects	May cause drowsiness or dizziness.[8][9]	Inhalation of vapors can affect the central nervous system.
Chronic Hazards	Suspected of causing cancer.[8][9]	Long-term or repeated exposure may have carcinogenic effects.
Reactivity	May form explosive peroxides.[8][10]	Improper storage or handling can lead to the formation of unstable peroxides, which can decompose explosively.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection and proper use of Personal Protective Equipment (PPE) is the most critical line of defense against exposure. The choice of PPE should not be a matter of convenience but a scientifically informed decision based on the specific hazards of 2-[(Chloromethoxy)methyl]oxolane.

Core PPE Requirements

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl or Polyvinyl Alcohol).[11]	Standard nitrile gloves may not offer sufficient protection against this chemical class. Always inspect gloves for integrity before use.[12]
Eye & Face Protection	Tightly fitting chemical safety goggles and a full-face shield.[11][12]	Protects against splashes and vapors that can cause severe eye damage and skin burns.[3]
Body Protection	Flame-retardant and chemical-resistant lab coat.	Provides a barrier against accidental spills and protects underlying clothing from contamination.
Respiratory Protection	All handling must be conducted within a certified chemical fume hood.[11][13]	A fume hood is the primary engineering control to prevent inhalation of harmful vapors.[1]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: A flowchart for ensuring all necessary PPE is in place before handling the chemical.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling minimizes the risk of exposure and accidents.

Preparation:

• Designate a Work Area: All work must be conducted in a certified chemical fume hood.[11][13]

• Assemble Materials: Ensure all necessary equipment, reagents, and waste containers are within the fume hood before starting.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and functional.[2]

Handling:

• Don PPE: Put on all required PPE as outlined in the section above.

• Dispensing: Use spark-proof tools and ground equipment to prevent static discharge.[6][7][12]

• Avoid Inhalation: Do not breathe vapors or mists.[13] The fume hood is your primary protection.

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][13]

• Storage: Keep the container tightly closed when not in use.[6][12] Store in a cool, dry, well-ventilated area away from heat and ignition sources.[1][6]

Emergency Response: Immediate and Decisive Action

In the event of an exposure or spill, a rapid and correct response is crucial to mitigate harm.

Exposure Procedures:

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes using an eyewash station, holding the eyelids open.[13][14][15] Seek immediate medical attention.[13]
Skin Contact	Immediately remove all contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes in a safety shower.[13][14] Seek immediate medical attention.[13]
Inhalation	Move the affected person to fresh air at once.[16] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[13][16] Seek immediate medical attention.[13]
Ingestion	Do NOT induce vomiting.[12][13] If the person is conscious, rinse their mouth with water and have them drink 2-4 cups of water or milk.[13] Seek immediate medical attention.[13]

Spill Response:

Spill Size	Action
Small Spill (<1 L)	If you are trained and have the appropriate PPE, confine the spill with absorbent material.[13] Double bag the spill waste in clear plastic bags, label it, and arrange for chemical waste pick-up.[13]
Large Spill (>1 L)	Evacuate the area immediately.[13] Alert others and call your institution's emergency services and Environmental Health & Safety department from a safe location.[13][14]

Emergency Response Decision Tree

This diagram provides a logical flow for responding to an emergency involving 2-[(Chloromethoxy)methyl]oxolane.

Caption: A guide for making quick decisions during a chemical emergency.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the safe handling of 2-[(Chloromethoxy)methyl]oxolane. Improper disposal can lead to environmental contamination and regulatory non-compliance.

Waste Collection:

• Designated Container: All waste contaminated with 2-[(Chloromethoxy)methyl]oxolane, including gloves, pipette tips, and absorbent materials, must be collected in a designated "Halogenated Organic Waste" container.[13][17]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name.[17]

• Compatibility: Ensure the waste container is made of a compatible material and has a secure, sealed lid.[18] Do not overfill containers; fill only to 70-80% capacity to allow for vapor expansion.[18]

Final Disposal:

• Professional Service: The ultimate disposal of this chemical waste must be handled by a licensed hazardous waste disposal company.[12][18] The most common method is controlled incineration.[12]

• Regulatory Compliance: Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.[17] Never pour this chemical down the drain or dispose of it in regular trash.[12][17]

By integrating these safety and handling protocols into your daily laboratory operations, you can effectively manage the risks associated with 2-[(Chloromethoxy)methyl]oxolane, ensuring a safe environment for yourself and your colleagues while advancing your critical research.

References

• Standard Operating Procedures. (n.d.).
• First Aid Procedures for Chemical Hazards. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - 2-(chloromethyl)oxirane: 2-(2-hydroxyethoxy)ethanol. (2025, December 20).
• China 2-(Chloromethyl)oxolane（CAS#3003-84-7 ) Manufacturer and Supplier. (n.d.).
• SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET. (2010, April 10). Retrieved from [Source 6, specific name not provided].
• SAFETY DATA SHEET. (2009, September 26).
• SAFETY DATA SHEET. (2025, December 31).
• Chemical Exposure and Spill Response Procedures. (n.d.).
• Hazardous Chemical Exposures. (n.d.). Retrieved from Princeton University Office of Environmental Health and Safety.
• SAFETY DATA SHEET. (2026, February 3).
• What to do in a chemical emergency. (2024, October 10).
• SAFETY DATA SHEET. (2009, September 26).
• SAFETY DATA SHEET. (2023, August 22).
• SAFETY DATA SHEET. (2025, October 9).
• Safety Data Sheet. (n.d.).
• 2-(Methoxymethyl)oxirane. (n.d.).
• 2-[(Chloromethoxy)methyl]oxolane|CAS 110627-17-3. (n.d.).
• Essential Guide to the Safe Disposal of Aziridine and 2-(Chloromethyl)oxirane. (n.d.).
• 06.002 e2.0 Handling Hazardous Chemical Waste. (2012, May 31).
• 2-(Chloromethyl)-2-(ethoxymethyl)oxolane. (n.d.).
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